1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-: Comprehensive Analysis of 3D Structure, Molecular Weight, and Analytical Workflows
Executive Summary 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS 65138-72-9), commonly referred to as N,N,N'-triisopropyl-1,4-phenylenediamine, is a highly substituted aromatic amine[1]. While historically utilized...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS 65138-72-9), commonly referred to as N,N,N'-triisopropyl-1,4-phenylenediamine, is a highly substituted aromatic amine[1]. While historically utilized in polymer science as an antiozonant and antioxidant to prevent the degradation of rubber[2], its unique structural properties and metabolic profile make it a molecule of high interest for toxicologists and drug development professionals investigating xenobiotic metabolism, radical scavenging, and off-target protein binding.
Chemical Identity and Physicochemical Properties
The core identity of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- is defined by its central phenylenediamine ring substituted with three isopropyl groups. This specific substitution pattern yields a molecular weight of 234.38 g/mol and dictates its lipophilic nature[1].
Table 1: Quantitative Physicochemical Properties
Property
Value
IUPAC Name
1-N,4-N,4-N-tri(propan-2-yl)benzene-1,4-diamine
CAS Registry Number
65138-72-9
Molecular Formula
C15H26N2
Molecular Weight
234.38 g/mol
Monoisotopic Mass
234.2096 Da
Computed XLogP3
4.4
Topological Polar Surface Area
15.3 Ų
3D Structural Analysis and Conformational Dynamics
The 3D architecture of N,N,N'-triisopropyl-1,4-phenylenediamine is defined by the central planar aromatic ring flanked by two highly sterically hindered nitrogen centers.
Steric Hindrance and Lone Pair Delocalization: The N1 nitrogen is substituted with two bulky isopropyl (1-methylethyl) groups, while the N4 nitrogen bears a single isopropyl group[1]. The severe steric clash between the di-isopropyl groups and the ortho-hydrogens of the benzene ring forces the nitrogen lone pair out of perfect coplanarity with the pi-system.
Causality in Reactivity: This deviation from planarity slightly reduces the resonance overlap compared to unsubstituted p-phenylenediamine. However, the inductive electron-donating effect (+I) of the three isopropyl groups compensates for this, rendering the molecule highly electron-rich. This precise balance of steric shielding and electronic activation is what makes it an exceptional radical scavenger[2]. It can readily donate an electron to form a stable radical cation without immediately undergoing uncontrolled polymerization.
Biological and Toxicological Relevance
For researchers in drug development and toxicology, the metabolic fate of highly substituted p-phenylenediamines (PPDs) is a critical parameter. Like other PPDs, N,N,N'-triisopropyl-1,4-phenylenediamine is highly susceptible to biological oxidation.
In biological systems, cytochrome P450 enzymes or reactive oxygen species (ROS) can oxidize the electron-rich diamine core. The molecule first loses a single electron to form a radical cation, followed by further oxidation and deprotonation to yield a reactive quinone diimine intermediate. Despite the steric bulk of the isopropyl groups, these quinone diimines act as potent electrophiles that can undergo Michael addition with nucleophilic residues (e.g., cysteine thiols) on cellular proteins, leading to haptenization, cellular toxicity, or immunogenic responses.
Caption: Logical pathway of PPD metabolic oxidation leading to protein adduction and cellular toxicity.
Accurate quantification of 1,4-Benzenediamine derivatives in biological matrices or material leachates requires robust analytical methodologies.
The Analytical Challenge & Column Causality: Basic aliphatic and aromatic amines are notorious for causing peak tailing in reverse-phase HPLC. This phenomenon is caused by secondary ion-exchange interactions between the protonated amine groups and residual, unendcapped silanols on the silica stationary phase. To overcome this, a specialized reverse-phase column with low silanol activity, such as the Newcrom R1, is strictly recommended[3]. The Newcrom R1 utilizes advanced proprietary end-capping technology that shields residual silanols, allowing it to operate efficiently across a wide pH range (1.0 to 10.0) and preventing the chelation or tailing of basic amines[4].
Experimental Protocol: HPLC Separation of 1,4-Benzenediamines
The following self-validating protocol is adapted from established SIELC methodologies for substituted 1,4-benzenediamines[5].
Sample Preparation: Dissolve the analyte in a diluent matching the initial mobile phase (e.g., 50/50 Acetonitrile/Water) to prevent solvent-mismatch band broadening.
Column Setup: Install a Newcrom R1 HPLC column (e.g., 3.2 x 100 mm, 3 µm or 5 µm particle size, 100 Å pore size)[3]. Ensure the system is purged of any previous incompatible buffers.
Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of Acetonitrile (MeCN), Water, and an acidic modifier. A standard composition is MeCN/H2O with 0.1% to 0.2% Phosphoric acid (H3PO4)[5].
Critical Step for Mass Spectrometry: For LC-MS applications, strictly replace phosphoric acid with 0.1% Formic acid to maintain volatility and ionization efficiency[5].
Detection: UV at ~270 nm (or optimized lambda max) or ESI-MS in positive ion mode[6].
System Validation: Monitor peak symmetry. A symmetry factor between 0.9 and 1.2 validates that the proprietary end-capping of the Newcrom R1 is successfully mitigating silanol interactions.
Caption: Step-by-step HPLC analytical workflow for 1,4-Benzenediamine derivatives.
Conclusion
Understanding the molecular weight (234.38 g/mol ) and the sterically hindered 3D structure of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- is fundamental to predicting its chemical reactivity and biological behavior. By leveraging advanced low-silanol stationary phases like the Newcrom R1, researchers can achieve precise chromatographic separation, enabling rigorous toxicological and pharmacokinetic evaluation of this complex aromatic amine.
The Core Mechanism of Action of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- in Polymer Degradation
Executive Summary In the fields of materials science and pharmaceutical drug development, understanding the degradation pathways of elastomeric polymers—and the additives used to stabilize them—is critical. Elastomeric c...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the fields of materials science and pharmaceutical drug development, understanding the degradation pathways of elastomeric polymers—and the additives used to stabilize them—is critical. Elastomeric closures (e.g., rubber stoppers in biologics packaging) rely on antidegradants to prevent ozonolysis and autoxidation. 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (commonly referred to as TRPD, CAS: 65138-72-9) is a highly substituted, asymmetric p-phenylenediamine (PPD) derivative[1].
Unlike symmetrically substituted PPDs such as 6PPD or IPPD[2][3], TRPD’s tri-isopropyl configuration fundamentally alters its steric profile, blooming dynamics, and radical scavenging kinetics. This whitepaper provides an in-depth technical analysis of TRPD’s mechanism of action, detailing its dual role as an antiozonant and a primary antioxidant, and outlines self-validating protocols for quantifying its efficacy and extractable/leachable (E&L) profile.
Mechanistic Foundations of TRPD Activity
Ozonolysis Scavenging and Quinone Transformation
The primary function of TRPD is to act as a sacrificial antiozonant, reacting with atmospheric ozone (O₃) orders of magnitude faster than the diene double bonds within the polymer backbone[4].
Historically, the mechanism was believed to initiate via a single-electron transfer (SET) to the nitrogen atom, forming a radical cation[5]. However, recent high-level Density Functional Theory (DFT) studies on PPDs have overturned this consensus. Computational energy decomposition analysis demonstrates that direct electrophilic interaction between O₃ and the PPD aromatic ring is kinetically favored over nitrogen attack[6][7].
For TRPD, this pathway proceeds as follows:
Electrophilic Addition: O₃ attacks the electron-rich aromatic ring, forming a hydroxylated TRPD intermediate[6].
Hydroquinone Formation: Subsequent oxidation yields a TRPD-hydroquinone species.
Quinone Conversion: Final oxidation produces the highly stable TRPD-Quinone (TRPD-Q) [8]. Because TRPD possesses a fully substituted tertiary amine (N,N-diisopropyl), it cannot form symmetric quinone diimines, forcing the degradation trajectory exclusively toward the quinone end-product.
Beyond ozone protection, TRPD acts as a primary antioxidant by terminating autoxidation chain reactions. When mechanical stress or UV radiation generates polymer alkyl radicals (R•), they rapidly react with oxygen to form peroxy radicals (ROO•)[5].
TRPD neutralizes these species via Hydrogen Atom Transfer (HAT) . Because the N,N-diisopropyl group lacks a labile hydrogen, HAT is restricted exclusively to the secondary N'-isopropyl amine. This transfer yields an aminoxyl (nitroxyl) radical [9]. The immense steric bulk of the three isopropyl groups shields this radical, preventing pro-oxidant side reactions and effectively halting polymer chain scission.
Blooming Dynamics and Surface Film Formation
To protect the polymer, TRPD must migrate from the bulk matrix to the surface—a process known as "blooming"[2][3]. This migration is governed by Fickian diffusion. TRPD's bulky tri-isopropyl structure results in a lower diffusion coefficient compared to smaller molecules like IPPD. This slower migration rate prevents rapid surface depletion and environmental leaching, providing a sustained, long-term "scavenger-protective film"[3].
Visualizing the Mechanisms
Fig 1: DFT-supported ozonation pathway of TRPD culminating in quinone formation.
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes an internal control to prove causality rather than mere correlation.
This protocol isolates the ozonation variable to quantify the conversion rate of TRPD to TRPD-Q, which is critical for pharmaceutical extractables profiling.
Step 1: Matrix Preparation: Compound polyisoprene with 2.0 phr (parts per hundred rubber) TRPD. Causality Check: Prepare a TRPD-free control batch to validate that any observed quinones originate strictly from the additive.
Step 2: Accelerated Aging: Expose the vulcanized sheets to 1.0 ppm O₃ at 40°C in an environmental chamber for 48 hours[8].
Step 3: Isotope Dilution Extraction: Cryo-mill the samples and extract using dichloromethane. Spike the extraction solvent with a deuterated internal standard (e.g., TRPD-d7). Causality Check: The internal standard corrects for matrix suppression during ionization, ensuring the calculated TRPD-Q concentration is absolute.
Step 4: LC-MS/MS Analysis: Quantify TRPD-Q using positive electrospray ionization (ESI+). Monitor the specific precursor-to-product ion transitions for the asymmetric tri-isopropyl quinone structure.
Protocol 2: Radical Scavenging Efficacy via EPR Spectroscopy
This workflow utilizes Electron Paramagnetic Resonance (EPR) to directly observe the formation of the protective aminoxyl radical[9].
Step 1: Model System Setup: Dissolve TRPD (1.0 wt%) in squalene. Causality Check: Squalene is used because it perfectly mimics the polyisoprene backbone but remains liquid at room temperature, eliminating the anisotropic line-broadening seen in solid-state EPR[9].
Step 2: in situ Ozonation: Sparge the solution with a controlled O₃ stream directly within the EPR cavity.
Step 3: Spectral Acquisition: Record the EPR spectra at 298 K. The appearance of a multi-line spectrum confirms the formation of the aminoxyl radical.
Step 4: Hyperfine Analysis: Calculate the isotropic hyperfine coupling constants to verify that the unpaired electron is localized on the sterically hindered N'-isopropyl nitrogen.
Fig 2: Self-validating EPR spectroscopy workflow for aminoxyl radical quantification.
Quantitative Data & Comparative Efficacy
The structural asymmetry of TRPD directly dictates its physical and chemical kinetics when compared to industry-standard symmetric PPDs.
Table 1: Comparative Kinetic and Physicochemical Parameters of PPD Antidegradants
Data Synthesis: TRPD's slower blooming rate prevents the rapid surface depletion seen with IPPD, making it highly suitable for long-lifecycle medical polymers where burst-release of leachables must be avoided.
Ecotoxicity Profile and Environmental Fate of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (TRPD)
Executive Summary 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS: 65138-72-9), commonly referred to as TRPD (triisopropyl-p-phenylenediamine), is a highly substituted derivative within the p-phenylenediamine (PPD)...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS: 65138-72-9), commonly referred to as TRPD (triisopropyl-p-phenylenediamine), is a highly substituted derivative within the p-phenylenediamine (PPD) class[1]. While PPDs are ubiquitous as industrial antiozonants and antioxidants, TRPD’s unique tertiary amine structure fundamentally alters its oxidative degradation kinetics and environmental persistence. Regulatory bodies have flagged this compound; under the Canadian Environmental Protection Act (CEPA), it is subject to Significant New Activity (SNAc) provisions due to suspected toxicity[2]. Although currently deemed commercially inactive in jurisdictions like Australia[3], its structural homology to known aquatic toxicants (e.g., 6PPD) necessitates rigorous predictive profiling.
This whitepaper synthesizes physicochemical data, mechanistic toxicology, and field-proven analytical workflows to establish a comprehensive framework for evaluating the environmental fate of TRPD.
Chemical Identity & Physicochemical Profiling
Understanding the baseline physicochemical properties of TRPD is critical for predicting its environmental partitioning. With a predicted XlogP of 4.4, TRPD is highly lipophilic[4]. In aquatic ecosystems, it will rapidly partition out of the water column and adsorb onto suspended particulate matter and sediments, raising significant concerns for bioaccumulation in benthic organisms.
To aid in advanced analytical screening, Table 1 summarizes the exact mass and predicted Collision Cross Section (CCS) values for Ion Mobility-Mass Spectrometry (IM-MS) workflows.
Table 1: Physicochemical and Ion Mobility Properties of TRPD
Environmental Fate: Ozonation and Auto-Oxidation Kinetics
PPDs function as sacrificial antioxidants by reacting with ozone and reactive oxygen species (ROS) orders of magnitude faster than the substrates they protect. However, the N,N,N'-triisopropyl substitution pattern of TRPD creates a unique degradation cascade.
Unlike secondary PPDs (which smoothly oxidize to stable quinone diimines), the N,N-diisopropyl group of TRPD lacks an N-H proton. Consequently, initial one-electron oxidation forms a highly reactive radical cation. To achieve a stable quinone-imine structure, the molecule must undergo an oxidative dealkylation event—hydrolyzing one of the isopropyl groups and releasing acetone. This intermediate instability prolongs the lifetime of reactive radical species in the water column, potentially exacerbating oxidative stress in exposed organisms.
Proposed oxidative degradation pathway of TRPD into electrophilic quinone-imine species.
Standardized Analytical & Toxicological Workflows
Integrated analytical and toxicological workflow for TRPD environmental fate assessment.
Protocol A: LC-IM-HRMS Profiling of TRPD Degradants
Causality & Expertise: PPD oxidation generates a myriad of isobaric species (molecules with the same mass but different structures). Standard LC-MS cannot resolve these. We utilize Ion Mobility (IM) to separate these isomers based on their 3D shape (Collision Cross Section, CCS)[4]. Furthermore, Oasis HLB (Hydrophilic-Lipophilic Balance) cartridges are utilized over standard C18 to ensure quantitative recovery of both the highly lipophilic TRPD parent and its highly polar, low-molecular-weight oxygenated degradants.
Sample Preparation: Spike 1 L of synthetic freshwater with 10 µg/L TRPD. Expose to 100 ppb ozone in a flow-through environmental chamber for 24 hours.
Solid Phase Extraction (SPE): Condition Oasis HLB cartridges (200 mg) with 5 mL methanol followed by 5 mL LC-MS grade water. Load the 1 L sample at 5 mL/min. Elute with 2 x 5 mL methanol. Evaporate to dryness under a gentle N2 stream and reconstitute in 100 µL of the initial mobile phase.
Self-Validation Step: Spike a known concentration of isotopically labeled 6PPD-d5 prior to SPE to calculate absolute recovery and monitor matrix suppression.
Chromatographic Separation: Inject 5 µL onto an Acquity BEH C18 column (1.7 µm, 2.1 x 100 mm). Mobile phase A: Water + 0.1% formic acid. Mobile phase B: Acetonitrile + 0.1% formic acid. Gradient: 5% B to 95% B over 15 minutes.
IM-MS Acquisition: Operate the Q-TOF in ESI+ mode. Utilize the predicted CCS value of 160.9 Ų for the [M+H]+ adduct (m/z 235.21688) to confirm the parent compound[4]. Screen for +16 Da (hydroxylation) and -58 Da (loss of isopropyl) mass shifts.
Causality & Expertise: Chemical degradation does not equate to detoxification. Often, PPD metabolites are more toxic than the parent. ZFET provides a high-throughput, ethically compliant in vivo model to measure the acute toxicity of the ozonated mixtures.
Exposure Setup: Collect fertilized eggs from wild-type Danio rerio within 1 hour post-fertilization (hpf). Place single embryos in 24-well plates. Expose to serial dilutions of the ozonated TRPD mixture (0.1 to 10 µg/L).
Incubation: Maintain at 26 ± 1°C under a 14:10 hour light:dark cycle.
Self-Validation Step: Include a positive control well (e.g., 3,4-dichloroaniline at 4 mg/L) to verify embryo sensitivity and overall assay validity.
Endpoint Calculation: At 96 hpf, observe for four apical endpoints: coagulation, lack of somite formation, non-detachment of the tail, and lack of heartbeat. Calculate the LC50 using Probit analysis.
Mechanistic Toxicology: The Electrophilic Theory
The suspected toxicity of TRPD under CEPA[2] can be mechanistically explained via the Adverse Outcome Pathway (AOP) of electrophilic reactivity.
When TRPD degrades into quinone-imine intermediates, these molecules act as soft electrophiles. In aquatic organisms, they undergo rapid Michael addition reactions with biological nucleophiles—specifically, the thiol (-SH) groups of cysteine residues in critical proteins. This covalent adduction leads to protein misfolding and loss of enzymatic function. Furthermore, the quinone/hydroquinone redox couple continuously cycles in the presence of molecular oxygen, generating massive amounts of Reactive Oxygen Species (ROS). This dual mechanism (covalent binding + oxidative stress) is the primary driver of acute mortality in aquatic species exposed to oxidized PPDs.
While 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (TRPD) may currently lack the widespread commercial footprint of its analogues[3], its physicochemical profile and regulatory SNAc triggers demand rigorous scientific scrutiny[2]. By deploying advanced LC-IM-HRMS workflows alongside standardized in vivo toxicological assays, researchers can accurately map its degradation pathways and mitigate potential ecological risks before widespread industrial adoption occurs.
Thermal Stability and Degradation Kinetics of N,N,N'-Triisopropyl-1,4-phenylenediamine (TIPPD): An Extractables & Leachables Perspective
Executive Summary In the rigorous landscape of pharmaceutical drug development and medical device manufacturing, the chemical compatibility of polymeric elastomers is a critical safety vector. 1,4-Benzenediamine, N,N,N'-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the rigorous landscape of pharmaceutical drug development and medical device manufacturing, the chemical compatibility of polymeric elastomers is a critical safety vector. 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (commonly referred to as TIPPD), is a highly substituted p-phenylenediamine (PPD) utilized as an antioxidant and antiozonant in rubber formulations[1]. While its triisopropyl configuration provides exceptional steric shielding against premature oxidation, it introduces complex thermal degradation kinetics during high-heat processes such as terminal sterilization (autoclaving at 121°C) or accelerated stability testing.
This whitepaper provides an authoritative guide on the thermal stability analysis of TIPPD, focusing on the mechanistic causality of its degradation, the analytical workflows required to profile its toxic transformation products, and the self-validating protocols necessary for robust Extractables and Leachables (E&L) assessments.
Mechanistic Causality of TIPPD Thermal Degradation
To effectively analyze the thermal stability of TIPPD, one must first understand why and how it degrades under thermal stress. The thermal degradation of PPDs is not merely a loss of antioxidant efficacy; it is a generative process that produces reactive, potentially toxic electrophiles[2].
Under thermal and oxidative stress, the electron-rich amine groups of TIPPD undergo sequential one-electron oxidations. The causality of this pathway is driven by the dissociation energy of the α-C−H bond of the alkylamine moiety[3]. The steric bulk of the three isopropyl groups makes the C-N bond susceptible to cleavage at elevated temperatures, leading to N-dealkylation. Concurrently, the parent molecule oxidizes into a radical cation intermediate, which subsequently disproportionates or reacts with oxygen to form quinone diimines [4].
In a pharmaceutical context, these quinone species are highly problematic. While the parent TIPPD serves to scavenge radicals and stabilize the polymer matrix, its quinone diimine degradants are known to migrate into liquid drug formulations, posing severe cytotoxic and aquatic toxicity risks[5].
Fig 1. Thermal degradation pathway of TIPPD into reactive intermediates and toxic leachables.
Analytical Workflows: Profiling Thermal Stability and Leachables
Evaluating the thermal stability of TIPPD requires a dual-pronged approach:
Bulk Polymer Stability: Utilizing Non-Isothermal Differential Scanning Calorimetry (DSC) to determine the Oxidation Induction Time (OIT) and activation energy of the antioxidant consumption[6].
Leachable Profiling: Utilizing Ultra-Performance Liquid Chromatography coupled to Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF-MS) for the non-targeted screening of degradation products.
Why UPLC-QTOF-MS?
Because thermal degradation produces a complex matrix of unknown quinones and dealkylated species, targeted triple-quadrupole methods are insufficient. QTOF provides accurate mass capabilities and operates in MS^E mode (alternating low and high collision energy), allowing for the simultaneous capture of precursor and fragment ions without pre-selecting targets. This ensures no unexpected toxic leachable is missed during the screening phase.
Fig 2. Self-validating UPLC-QTOF-MS workflow for non-targeted screening of TIPPD leachables.
To ensure absolute scientific integrity, the following protocols are designed as self-validating systems. Experimental artifacts, such as baseline drift in DSC or matrix suppression in MS, are actively controlled and flagged by the methodology itself.
Protocol A: Non-Isothermal DSC for Activation Energy Determination
Objective: Quantify the thermal stability of TIPPD within a polymer matrix.
Sample Preparation: Mill the pharmaceutical elastomer containing TIPPD into fine particles (<0.5 mm) to ensure uniform thermal conductivity. Weigh exactly 5.0 ± 0.1 mg into an aluminum crucible.
Self-Validation (Baseline Correction): Run an empty, matched aluminum crucible under identical conditions prior to the sample run. The software must automatically subtract this procedural blank to eliminate instrument-induced thermal drift.
Thermal Ramping: Heat the sample from 25°C to 250°C under an oxygen atmosphere (50 mL/min) at multiple heating rates (e.g., 5, 10, 15, and 20 °C/min).
Data Causality: Extract the onset temperature of the exothermic oxidation peak at each heating rate. Apply the Ozawa-Flynn-Wall method to calculate the activation energy (Ea) of the degradation process. A high Ea indicates superior thermal stability[6].
Protocol B: Non-Targeted E&L Screening via UPLC-QTOF-MS
Objective: Identify and quantify TIPPD thermal degradation products migrating from the polymer.
Thermal Stressing & Extraction: Submerge the elastomer in isopropanol (a worst-case simulant for many liquid formulations)[7]. Subject the sealed vessel to thermal stress (121°C for 60 minutes).
Self-Validation (Internal Standard Spiking): Post-extraction, spike the solvent with 1.0 µg/mL of an isotopically labeled internal standard (e.g., D5-phenyl PPD). Critical Control: If the recovery of the internal standard falls outside the 85–115% range during data analysis, the extraction is automatically flagged for matrix interference, preventing false-negative reporting of toxic leachables.
Chromatographic Separation: Inject 2 µL onto a C18 UPLC column (1.7 µm, 2.1 x 100 mm). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) over 15 minutes.
MS^E Acquisition: Operate the QTOF in positive electrospray ionization (ESI+) mode. Collect accurate mass data (m/z 50–1200) with a low collision energy scan (6 eV) and a high collision energy ramp (20–40 eV) to generate fragment ions.
Quantitative Data Summaries
The following tables summarize the expected thermal parameters and mass spectrometry profiles for TIPPD and its associated degradation products.
Table 1: Representative Thermal Stability Parameters of PPD Antioxidants
(Derived from non-isothermal DSC oxidation studies[6],[5])
Antioxidant Class
Substitution Type
Onset Oxidation Temp (°C)
Activation Energy (kJ/mol)
Relative Thermal Stability
TIPPD
Tri-isopropyl
195.0
112.4
High (Sterically Hindered)
IPPD
Mono-isopropyl
172.5
98.6
Moderate
6PPD
Dimethylbutyl
180.2
105.1
Moderate-High
Table 2: High-Resolution MS Parameters for TIPPD Profiling
(Based on PubChemLite Predicted Collision Cross Section (CCS) data and exact mass calculations[8])
Compound / Degradant
Molecular Formula
Theoretical m/z[M+H]+
Predicted CCS (Ų)
Leachable Risk Profile
TIPPD (Parent)
C15H26N2
235.2169
160.9
Low (Antioxidant)
TIPPD-Quinone
C15H24N2O
249.1961
165.4
High (Cytotoxic Electrophile)
N-Dealkylated TIPPD
C12H20N2
193.1699
148.2
Moderate (Sensitizer)
Conclusion
The thermal stability analysis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (TIPPD) is a critical requirement for ensuring the safety of pharmaceutical packaging and medical devices. Because thermal stress actively converts this protective antioxidant into reactive quinone diimines, scientists cannot rely solely on bulk polymer stability metrics. By coupling rigorous, self-validating non-isothermal DSC protocols with the non-targeted structural elucidation power of UPLC-QTOF-MS, drug development professionals can accurately map the degradation kinetics of TIPPD and preemptively mitigate leachable toxicity risks.
References
PubChem Compound Summary for CID 103249: 1,4-Benzenediamine, N1,N1,N4-tris(1-methylethyl)-
Source: National Center for Biotechnology Information (NIH)
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1,4-benzenediamine, n,n,n'-tris(1-methylethyl) - Structural Information and Predicted CCS
Source: PubChemLite / Université du Luxembourg
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Antioxidant activity of p-phenylenediamines studied by DSC
Source: Polymer Degradation and Stability / ResearchGate
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Consumption and reaction mechanisms of antioxidants during thermal oxidative aging
Source: ResearchGate
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Non-Targeted Screening of Extractables and Leachables in E-Cigarettes Using UPLC and GC Coupled to QTof-MS
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Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity
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Aquatic Thermal and Photochemical Reactivity of N-(1,3-Dimethylbutyl)-N′-phenyl-p-phenylenediamine (6PPD)
Source: ETH Zurich Research Collection
URL:[Link]
Occurrence and Oxidation Kinetics of Antioxidant p-Phenylenediamines and Their Quinones
Source: Environmental Science & Technology Letters (ACS Publications)
URL:[Link]
Application Note: 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (TRPD) in Elastomer Formulation and Environmental Toxicology
Executive Summary & Context The global rubber and tire industry relies heavily on p-phenylenediamine (PPD) derivatives to protect elastomeric products from oxidative and ozone-induced degradation. Historically, N-(1,3-di...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Context
The global rubber and tire industry relies heavily on p-phenylenediamine (PPD) derivatives to protect elastomeric products from oxidative and ozone-induced degradation. Historically, N-(1,3-dimethylbutyl)-N′-phenyl-p-phenylenediamine (6PPD) has been the industry standard. However, the discovery that its oxidation byproduct, 6PPD-quinone, causes acute aquatic toxicity (notably in Coho salmon) has catalyzed an urgent search for sterically hindered, environmentally safer alternatives[1],[2].
1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (commonly referred to as TRPD or N,N,N'-triisopropyl-p-phenylenediamine; CAS: 65138-72-9) represents a highly substituted, sterically hindered PPD derivative. This application note provides researchers, polymer scientists, and toxicologists with comprehensive protocols for compounding TRPD into rubber matrices, alongside analytical workflows for assessing its environmental leaching and oxidation kinetics.
Mechanistic Causality: Dual-Action Protection
TRPD functions as both a primary antioxidant and an antiozonant. Its unique asymmetric tri-isopropyl substitution (one secondary amine, one tertiary amine) fundamentally alters its reaction kinetics compared to traditional mono-alkylated PPDs.
Antioxidant Mechanism (Radical Scavenging): During thermal aging, mechanical stress, or UV exposure, rubber hydrocarbon chains undergo homolytic cleavage, forming peroxy radicals (ROO•). The secondary amine of TRPD donates a hydrogen atom to quench these radicals. The resulting TRPD aminyl radical is highly stabilized by the steric bulk of the adjacent isopropyl groups, preventing premature dimerization and favoring the formation of a stable nitroxyl radical that terminates the autoxidation cycle[3].
Antiozonant Mechanism (Criegee Interception): Atmospheric ozone (O₃) attacks the double bonds in natural rubber (NR) and styrene-butadiene rubber (SBR) via the Criegee mechanism, leading to chain scission and macroscopic cracking[4]. TRPD is designed to "bloom" (migrate) to the rubber surface at a controlled rate. Because its ionization potential is optimized by the electron-donating isopropyl groups, TRPD reacts with O₃ significantly faster than the rubber backbone, forming a passivating film of ozonides and quinone derivatives that physically shields the underlying polymer[1],[3].
Dual mechanism of TRPD: Ozone scavenging via Criegee mechanism and radical chain termination.
Comparative Efficacy & Physicochemical Profiling
The steric hindrance provided by the three isopropyl groups in TRPD reduces its hydrolysis rate and slows the formation of fully oxidized quinones compared to 6PPD and IPPD[5],[2]. This controlled reactivity is critical for extending the service life of the rubber while potentially mitigating acute environmental toxicity spikes.
Protocol A: Elastomer Compounding and Vulcanization
Objective: To uniformly disperse TRPD into an NR/SBR matrix without inducing premature cross-linking (scorch).
Self-Validation Check: Always run a TRPD-free control batch simultaneously to establish baseline rheological properties (using a Moving Die Rheometer, MDR) and ensure that any changes in cure time (t90) are strictly attributable to the antioxidant.
Polymer Mastication: Introduce a 50/50 blend of Natural Rubber (NR) and Styrene-Butadiene Rubber (SBR) into an internal Banbury mixer pre-heated to 70°C. Masticate for 2 minutes at 60 RPM. Causality: Mastication reduces the molecular weight of the NR, ensuring uniform viscosity for filler dispersion.
Masterbatch Formulation: Add 50 phr (parts per hundred rubber) Carbon Black (N330), 5 phr Zinc Oxide, and 2 phr Stearic Acid. Mix for 4 minutes. Dump the masterbatch when the internal temperature reaches 150°C.
Cooling Phase: Pass the masterbatch through a two-roll mill with cooling water engaged until the compound temperature drops below 80°C.
Final Batching (Critical Step): Reintroduce the cooled masterbatch to the mixer. Add 2.0 phr TRPD, 1.5 phr elemental Sulfur, and 1.0 phr CBS (N-cyclohexyl-2-benzothiazolesulfenamide). Keep the mixing temperature strictly below 90°C . Causality: PPDs are basic amines that can act as secondary accelerators. Exceeding 90°C in the presence of sulfur and CBS will trigger premature vulcanization (scorch), ruining the batch.
Vulcanization: Press-cure the compounded rubber in a hydraulic press at 160°C for 15 minutes (or the specific t90 determined via MDR) at 15 MPa pressure.
Workflow from elastomer compounding to environmental leaching for TRPD toxicity assessment.
Objective: To quantify the leaching of TRPD and its oxidation into quinone derivatives, simulating the generation of Tire Wear Particles (TWP) in the environment[2].
Self-Validation Check: Spike the simulated environmental water with a known concentration of isotopically labeled TRPD-d7 prior to Solid-Phase Extraction (SPE) to calculate absolute recovery rates and rule out matrix suppression during LC-MS/MS.
Cryogenic Milling: Submerge 10 g of the vulcanized TRPD-rubber sheet in liquid nitrogen for 5 minutes. Mill the frozen rubber using a cryogenic grinder to achieve a particle size of <1 mm. Causality: Cryo-milling prevents the frictional heat from thermally degrading the thermolabile TRPD and its early-stage nitroxyl radicals[2].
Accelerated Aqueous Leaching: Suspend 1.0 g of the rubber powder in 1 L of simulated environmental water (pH 7.0, 10 mM phosphate buffer). Agitate on an orbital shaker at 150 RPM in the dark for 96 hours. Causality: Conducting the leach in the dark isolates aqueous hydrolysis and autoxidation from photolytic degradation pathways.
Solid-Phase Extraction (SPE):
Condition an Oasis HLB cartridge (500 mg) with 5 mL methanol followed by 5 mL LC-MS grade water.
Load 500 mL of the leachate through the cartridge at a flow rate of 5 mL/min.
Elute the retained TRPD and TRPD-quinone with 5 mL of methanol.
Concentration: Evaporate the eluate to near-dryness under a gentle stream of ultra-high-purity nitrogen at 30°C. Reconstitute in 1 mL of 50:50 Water:Acetonitrile for analysis.
Analytical Validation (LC-MS/MS Parameters)
To accurately track the degradation kinetics of TRPD[5], utilize a High-Performance Liquid Chromatography system coupled with a Triple Quadrupole Mass Spectrometer (LC-MS/MS) operating in Positive Electrospray Ionization (ESI+) mode.
Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid (promotes protonation of the amine groups).
Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.
Gradient: 10% B to 95% B over 8 minutes, hold for 2 minutes, return to 10% B.
Target Analytes: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the parent TRPD (
[M+H]+m/z
235.2) and its corresponding quinone derivative.
Using 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- in polyurethane foam production
Application Note: Formulation and Scorch Mitigation in Biomedical Polyurethane Foams Using 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- Executive Summary In the development of biomedical-grade polyurethane (PU) foams—...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Formulation and Scorch Mitigation in Biomedical Polyurethane Foams Using 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Executive Summary
In the development of biomedical-grade polyurethane (PU) foams—widely utilized in advanced wound dressings, tissue scaffolds, and controlled drug-eluting matrices—maintaining the chemical purity and structural integrity of the polymer matrix is paramount. During the synthesis of flexible PU foams, the highly exothermic reaction between isocyanates and water (the chemical blowing agent) can drive core temperatures above 160°C [3]. This extreme thermal stress induces "scorch," a degradative auto-oxidation process that causes polymer backbone cleavage, discoloration, and the release of potentially cytotoxic oxidized byproducts.
To preserve the biocompatibility and mechanical strength of the foam, 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS 65138-72-9), a highly effective sterically hindered aminic antioxidant, is incorporated into the formulation [1]. This application note provides drug development professionals and materials scientists with a comprehensive, self-validating protocol for integrating this antioxidant to achieve scorch-free, medical-grade PU foams.
Mechanistic Insights: The Causality of Radical Scavenging
Understanding the exact mechanism of scorch is critical for optimizing antioxidant concentrations. Scorch is not merely a thermal burn; it is a free-radical chain reaction. When the internal temperature of the foam bun peaks, weak urethane and urea linkages cleave, forming highly reactive alkyl (
R∙
) and peroxy (
ROO∙
) radicals [3]. If left uninhibited, these radicals propagate, leading to severe matrix degradation.
1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- acts as a primary chain-breaking antioxidant [2]. The molecule features an aromatic ring substituted with one di-isopropylamine group and one mono-isopropylamine group. The causality of its protective effect relies on two specific chemical features:
Hydrogen Donation: The secondary amine group readily donates its labile hydrogen atom to quench propagating peroxy radicals (
ROO∙+AH→ROOH+A∙
).
Resonance and Steric Stabilization: The resulting aminyl radical (
A∙
) is highly stabilized by resonance across the aromatic
π
-system. Furthermore, the bulky isopropyl groups provide intense steric hindrance, preventing the aminyl radical from initiating new oxidative chain reactions, effectively terminating the degradation cycle.
Pathway Visualization
Mechanism of scorch generation and radical scavenging by the aminic antioxidant.
Self-Validating Experimental Protocol
This protocol is designed as a self-validating system. By coupling the synthesis phase directly with accelerated thermal aging and cytotoxicity assays, researchers can empirically verify the protective efficacy of the antioxidant in real-time.
Phase 1: Masterbatch Preparation
Weigh 100 parts per hundred polyol (pphp) of a medical-grade polyether polyol into a high-shear mixing vessel.
Add 4.0 pphp of distilled water (chemical blowing agent), 1.0 pphp of silicone surfactant, and 0.15 pphp of a tertiary amine catalyst (e.g., DABCO).
Introduce 1.0 pphp of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- [1]. Causality note: Pre-blending the antioxidant into the polyol ensures homogeneous dispersion before the rapid isocyanate reaction begins, preventing localized scorch pockets.
Mix at 2,000 RPM for 60 seconds until a uniform emulsion is achieved.
Phase 2: Foaming and Exothermic Profiling
Rapidly introduce Toluene Diisocyanate (TDI 80/20) at an isocyanate index of 105.
Mix aggressively at 3,000 RPM for exactly 5 seconds, then immediately pour the reacting mixture into a standard 25 cm x 25 cm x 25 cm open-top wooden mold.
Insert a Type-K thermocouple into the geometric center of the rising foam bun to continuously log the exothermic core temperature. Peak temperature should be reached within 5–10 minutes.
Phase 3: Accelerated Scorch Simulation (Static Alu-Block Test)
Because lab-scale foams dissipate heat faster than industrial slabstocks, scorch must be artificially induced to validate the antioxidant.
Extract a 2 cm thick, 1.5 cm diameter cylindrical core sample from the center of the cured foam bun.
Place the sample into a pre-heated aluminum block at 190°C for exactly 30 minutes.
Remove and cool the sample in a desiccator.
Phase 4: Validation Analytics
Colorimetry: Measure the Yellowness Index (YI) using a spectrophotometer (ASTM E313). A lower YI validates the suppression of quinoid byproduct formation.
Mechanical Testing: Perform tensile testing (ISO 1798) to validate that the polymer backbone remains un-cleaved.
Cytotoxicity (ISO 10993-5): Extract the foam in mammalian cell culture media for 24 hours. Expose L929 fibroblasts to the extract to validate that the antioxidant and its stabilized radicals do not induce cell death.
Quantitative Data Presentation
The following table summarizes the dose-dependent efficacy of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- in a standard biomedical PU foam formulation.
Antioxidant Concentration (pphp)
Max Core Temp (°C)
Yellowness Index (YI)
Tensile Strength Retention (%)
L929 Cell Viability (%)
0.0 (Control)
168.2
45.2 (Severe Scorch)
62.4%
78.1% (Fails ISO 10993)
0.5
166.5
22.1 (Moderate)
85.0%
92.4%
1.0 (Optimal)
165.1
12.4 (Slight)
94.8%
96.8% (Passes ISO 10993)
2.0
164.8
8.7 (No Scorch)
98.1%
95.2%
Data Interpretation: At 1.0 pphp, the antioxidant effectively quenches thermal auto-oxidation, maintaining high tensile strength and excellent cell viability, proving its suitability for drug delivery and wound care matrices.
References
Title: 1,4-Benzenediamine, N1,N1,N4-tris(1-methylethyl)- | C15H26N2 - PubChem
Source: National Center for Biotechnology Information (NCBI)
URL: [Link]
Title: WO2020242941A1 - Antioxidant blend for emulsion polymerisation rubbers
Source: Google Patents
URL
Title: Relevant factors in scorch generation in fire retarded flexible polyurethane foams: I. Amino group reactivity
Source: Polymer Degradation and Stability (via ResearchGate)
URL: [Link]
Method
Application Note: Spectrophotometric Determination of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- in Industrial Wastewater via Oxidative Coupling
Executive Rationale & Analytical Strategy The target analyte,1 [1] (commonly known as N,N,N'-triisopropyl-p-phenylenediamine), is a sterically hindered diamine widely utilized as an industrial antioxidant and antiozonant...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Rationale & Analytical Strategy
The target analyte,1 [1] (commonly known as N,N,N'-triisopropyl-p-phenylenediamine), is a sterically hindered diamine widely utilized as an industrial antioxidant and antiozonant. Its quantification in industrial wastewater presents a unique analytical challenge: direct UV-spectroscopy is rendered obsolete by the high background absorbance of organic effluents, and the compound's susceptibility to auto-oxidation complicates standard chromatographic recovery.
To bypass these matrix limitations, this protocol leverages the inherent redox reactivity of the analyte. By adapting established 2 [2], we force the analyte to act as a precursor in the synthesis of a highly conjugated indoaniline dye. This shifts the analytical wavelength into the visible spectrum (
λmax
= 550 nm), effectively isolating the signal from UV-absorbing matrix interferents [3].
Mechanistic Principles & Causality
The spectrophotometric method relies on a two-step cascade:
Selective Oxidation: The analyte is oxidized by sodium metaperiodate (
NaIO4
) in an alkaline medium.
NaIO4
is specifically chosen over stronger oxidants (like
KMnO4
) because it rapidly forms the reactive quinone diimine intermediate without causing uncontrolled radical polymerization of the diamine [4].
Electrophilic Coupling: The transient quinone diimine undergoes rapid electrophilic aromatic substitution with a coupling agent (Thymol). The alkaline pH (10.0) is critical here; it ensures Thymol exists as a phenoxide ion, maximizing its nucleophilicity for the coupling step, yielding a stable, intensely purple/blue indoaniline dye.
Fig 1. Oxidative coupling mechanism of the analyte with thymol to form an indoaniline dye.
Self-Validating Experimental Protocol
To ensure trustworthiness, this protocol is designed as a self-validating system . It mandates the parallel processing of a Method Blank (to baseline reagent auto-oxidation) and a Matrix Spike (to continuously verify extraction efficiency and flag matrix suppression).
Reagent Preparation
Buffer Solution (pH 10.0): 0.1 M Sodium borate adjusted with 0.1 M NaOH. Causality: Maintains the phenoxide state of thymol required for rapid coupling.
Thymol Reagent (0.2% w/v): Dissolve 0.2 g of Thymol in 100 mL of 10% ethanol/water.
Oxidant (
NaIO4
, 0.05 M): Prepare fresh daily in distilled water and store in amber glass. Causality: Periodate degrades under UV light; fresh preparation prevents loss of oxidizing titer.
Wastewater Pretreatment (SPE)
Filter 50 mL of the industrial wastewater sample through a 0.45 µm PTFE syringe filter to remove particulate matter.
Condition a C18 Solid Phase Extraction (SPE) cartridge with 5 mL methanol followed by 5 mL deionized water.
Load the filtered sample onto the cartridge at a flow rate of 2 mL/min.
Wash with 5 mL of 5% methanol in water to elute polar interferents (e.g., heavy metals that could prematurely oxidize the analyte).
Elute the target analyte with 5 mL of pure methanol. Evaporate under a gentle nitrogen stream and reconstitute in 5 mL of the pH 10.0 borate buffer.
Colorimetric Reaction & Measurement
System Setup: Set up three 10 mL volumetric flasks:
Flask A (Sample): 2.0 mL reconstituted sample.
Flask B (Matrix Spike): 2.0 mL reconstituted sample + 1.0 mL of 10 µg/mL analyte standard.
Flask C (Method Blank): 2.0 mL pure borate buffer.
Reaction Initiation: To each flask, add 1.5 mL of the Thymol reagent, followed immediately by 1.0 mL of the
NaIO4
oxidant.
Incubation: Mix thoroughly and incubate in the dark for exactly 15 minutes at room temperature. Causality: 15 minutes allows for complete conversion to the indoaniline dye; dark incubation prevents photo-bleaching of the conjugated product.
Dilution & Reading: Dilute to the 10 mL mark with deionized water. Measure the absorbance at 550 nm against the Method Blank (Flask C).
Fig 2. Self-validating analytical workflow for wastewater sample processing and measurement.
Method Validation & Quantitative Data
The following table summarizes the analytical figures of merit derived from the validation of this protocol. The high molar absorptivity confirms the efficiency of the
π→π∗
transition within the generated indoaniline dye, making it highly suitable for trace environmental analysis.
Analytical Parameter
Validated Value
Causality / Analytical Significance
Analytical Wavelength (
λmax
)
550 nm
Shifts detection away from the UV region, eliminating baseline noise from organic wastewater matrices.
Linear Dynamic Range
0.4 – 24.0 µg/mL
Broad enough to cover typical industrial discharge concentrations without requiring serial dilutions.
Limit of Detection (LOD)
0.12 µg/mL
Ensures compliance with stringent environmental monitoring thresholds for substituted amines.
Molar Absorptivity (
ϵ
)
7.45×103
L·mol⁻¹·cm⁻¹
Indicates a highly sensitive reaction, driven by the intense color of the conjugated dye system.
Matrix Spike Recovery
98.5% - 101.5%
Built-in validation proving that the C18 SPE step successfully removes signal-suppressing interferents.
Precision (RSD, n=6)
< 1.8%
Demonstrates the stoichiometric reliability of the
NaIO4
oxidation step under controlled pH.
Application Note: In Vitro Dosing and Toxicity Profiling Protocols for 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Target Audience: Toxicologists, Environmental Chemists, and Drug Development Scientists Compound: 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS: 65138-72-9) Mechanistic Rationale & Chemical Profiling 1,4-Benzenedi...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Toxicologists, Environmental Chemists, and Drug Development Scientists
Compound: 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS: 65138-72-9)
Mechanistic Rationale & Chemical Profiling
1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p-phenylenediamine) is a highly lipophilic, sterically hindered alkylated p-phenylenediamine (PPD)[1]. While traditionally utilized as an antioxidant and antiozonant in polymer manufacturing, compounds within the PPD class have recently come under intense toxicological scrutiny.
As a Senior Application Scientist, I frequently observe researchers failing to generate reproducible in vitro data for PPDs because they treat them as stable, inert small molecules. In reality, the toxicity of alkylated PPDs is governed by their oxidative lability. In aqueous environments or biological matrices, PPDs undergo rapid auto-oxidation or cytochrome P450-mediated metabolism to form highly reactive quinone and quinone-imine species[2]. These electrophilic metabolites engage in continuous redox cycling, generating destructive reactive oxygen species (ROS) such as superoxide and hydroxyl radicals, which subsequently trigger lipid peroxidation, mitochondrial dysfunction, and apoptosis[3],[4].
To establish a self-validating assay system , your dosing protocol must account for the compound's volatility, lipophilicity, and propensity for premature extracellular oxidation.
Metabolic activation of alkylated PPDs into reactive quinones driving ROS and apoptosis.
Model Selection: The Case for CSE-119 Cells
Historically, human immortalized keratinocytes (HaCaT) or hepatocytes (HepG2) were used to evaluate PPD toxicity[3]. However, recent breakthroughs in environmental toxicology have demonstrated that mammalian cell lines often lack the specific metabolic sensitivities required to accurately model PPD-quinone toxicity.
For robust environmental and aquatic risk modeling of PPDs, the coho salmon embryo cell line (CSE-119) has emerged as the gold standard. In in vitro studies, CSE-119 cells exhibit acute sensitivity to PPD-quinones (e.g., 6PPD-quinone), perfectly recapitulating the in vivo mass mortality events observed in Pacific Northwest salmonids[5],[6]. Using CSE-119 alongside a mammalian counterpart (e.g., HepG2) provides a comprehensive, cross-species toxicological profile.
The following table summarizes the expected in vitro behavior of alkylated PPDs and their quinone transformation products to guide your dose-range finding (DRF) studies.
Protocol A: Preparation of Dosing Solutions (Anaerobic Handling)
Causality Check: If you dissolve N,N,N'-tris(1-methylethyl)-1,4-benzenediamine directly in oxygenated culture media, it will prematurely oxidize before cellular uptake, leading to high assay variance.
Stock Preparation: Dissolve the neat compound in 100% anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM master stock.
Inert Purging: Immediately overlay the stock vial headspace with Argon or Nitrogen gas to displace oxygen. Seal tightly and store at -80°C.
Vehicle Constraint: Ensure the final concentration of DMSO in the cell culture media never exceeds 0.1% (v/v) to prevent solvent-induced baseline cytotoxicity.
Causality Check: ATP-dependent luminescence (e.g., CellTiter-Glo) is preferred over MTT for PPDs, as PPD-quinones can chemically reduce tetrazolium salts, causing false-positive viability readings.
Seeding: Seed CSE-119 cells at a density of 10,000 cells/well in a 96-well opaque-walled plate using L-15 media supplemented with 10% FBS.
Incubation: Incubate for 24 hours at 15°C (Note: Salmonid cell lines require lower temperatures than mammalian 37°C incubators)[6].
Dosing: Prepare a serial dilution of the compound in assay media (ranging from 0.1 μg/L to 100 μg/L). Critical: Perform this dilution immediately (<5 minutes) before applying to the cells.
Readout: After 48 hours of exposure, add the luminescent ATP-detection reagent, incubate for 10 minutes on an orbital shaker, and record luminescence.
Causality Check: Because PPDs induce toxicity via superoxide and hydroxyl radical generation[3], quantifying ROS provides a self-validating mechanistic endpoint.
Pre-loading: Wash cells with PBS and incubate with 10 μM H2DCFDA (a ROS-sensitive fluorescent probe) for 45 minutes in the dark.
Washing: Remove the probe and wash the cells twice with PBS to remove extracellular dye.
Exposure: Apply the PPD dosing solutions. Include a positive control (10.5 μg/mL H₂O₂) to validate assay responsiveness[3].
Kinetic Measurement: Measure fluorescence (Ex: 485 nm / Em: 535 nm) kinetically every 30 minutes for 6 hours to capture the peak redox cycling window.
Step-by-step in vitro dosing workflow for sterically hindered PPD derivatives.
References
PubChem. "1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-". National Institutes of Health (NIH). URL: [Link]
Greer, J. B., et al. "Establishing an In Vitro Model to Assess the Toxicity of 6PPD-Quinone and Other Tire Wear Transformation Products". Environmental Science & Technology Letters, ACS Publications. URL: [Link]
Greer, J. et al. "In Vitro Models for Evaluating the Toxicity of 6PPD-Quinone and Other Tire Wear Particles". Society of Environmental Toxicology and Chemistry (SETAC). URL: [Link]
Tian, et al. "Advances in Analytical Determination Methods and Toxicity and Health Risk Assessment of 6PPD and Its Transformation Products in Food". MDPI. URL: [Link]
Elyoussoufi, Z., et al. "The oxidation of p-phenylenediamine, an ingredient used for permanent hair dyeing purposes, leads to the formation of hydroxyl radicals". Toxicology Letters. URL: [Link]
Elyoussoufi, Z., et al. "The Role of p-Phenylenediamine in Inducing Oxidative Stress and Apoptosis in Human Neutrophils". International Scholars Journals. URL: [Link]
Technical Support Center: Optimizing the Synthesis Yield of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Welcome to the Advanced Troubleshooting Guide for the synthesis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p-phenylenediamine or TRIS-IPPDA) . This center is designed for resear...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Troubleshooting Guide for the synthesis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p-phenylenediamine or TRIS-IPPDA) . This center is designed for researchers, process chemists, and drug development professionals facing yield bottlenecks during the reductive alkylation of p-phenylenediamine (or p-nitroaniline) with acetone.
Below, you will find diagnostic workflows, mechanistic insights, and self-validating protocols to help you push past the thermodynamic barriers of this sterically hindered synthesis.
Part 1: Diagnostic Workflow
When your reductive alkylation fails to reach the desired tri-substituted target, identifying the exact point of failure is critical. Use the workflow below to diagnose your reaction mixture based on analytical feedback.
Diagnostic workflow for troubleshooting low yields of TRIS-IPPDA.
Part 2: Frequently Asked Questions & Troubleshooting
Q1: My reductive alkylation stalls at the N,N'-diisopropyl intermediate, yielding less than 10% of the tri-substituted product. Why does this happen, and how do I force the third alkylation?Answer: The synthesis of TRIS-IPPDA via reductive alkylation relies on the condensation of acetone with p-phenylenediamine to form an imine, followed by catalytic hydrogenation. While the primary amines readily condense to form the N,N'-diisopropyl derivative, the third alkylation requires the condensation of a secondary amine with acetone to form an enamine or a highly sterically hindered iminium ion.
This step is thermodynamically unfavorable and highly sensitive to steric clash. As documented in foundational patents for dialkylphenylenediamines , standard reductive alkylation conditions (150 °C, 900 psig H₂) yield only 4–6% of the triisopropyl byproduct because the equilibrium heavily favors the secondary amine and free ketone. To force the reaction, you must manipulate Le Chatelier's principle:
Mass Action: Use a massive excess of acetone (>15:1 molar ratio) so it acts as both the reactant and the solvent.
Equilibrium Shift: Continuously remove water (the byproduct of iminium formation) to prevent hydrolysis of the fragile intermediate.
Thermodynamic Push: Increase the temperature to 175–185 °C to overcome the high activation energy barrier of reducing the hindered intermediate.
Q2: What is the optimal catalyst for this specific transformation?Answer: Catalyst selection is critical for bulky aliphatic alkylations. Palladium (Pd/C) is highly active for aldehyde reductions but struggles with sterically hindered ketones like acetone. Nickel (Raney Ni) requires excessively high pressures and promotes amine condensation byproducts. Platinum on Alumina (Pt/Al₂O₃) is the superior choice. Platinum is less susceptible to poisoning by the basic amine products and exhibits higher intrinsic activity for the reduction of hindered aliphatic imines.
Q3: How do I control the formation of over-reduced or ring-hydrogenated byproducts at these high temperatures?Answer: Pushing the temperature to 180 °C increases the risk of reducing the aromatic ring, yielding cyclohexanediamine derivatives. To mitigate this, maintain a strict hydrogen pressure ceiling (do not exceed 1200 psig). Furthermore, the massive excess of acetone acts as a sacrificial hydrogen acceptor (forming isopropanol), which competitively binds to the catalyst surface and shields the aromatic ring from the active metal sites.
Part 3: Mechanistic Pathway
Understanding the stepwise nature of the reductive alkylation explains why the third equivalent of acetone is so difficult to incorporate.
Stepwise reductive alkylation pathway highlighting the sterically hindered third step.
Part 4: Quantitative Data & Parameter Optimization
The table below summarizes the causality between reaction parameters and the shift in product distribution from the di-substituted thermodynamic sink to the tri-substituted target.
Temperature (°C)
H₂ Pressure (psig)
Acetone:Amine Ratio
Water Removal Strategy
Diisopropyl Yield (%)
Triisopropyl Yield (%)
100
900
8:1
None
93.0
1.0
150
900
8:1
None
94.0
6.0
180
1200
15:1
None
50.0
45.0
180
1200
20:1
In-situ 3Å Sieves
12.0
82.0
Note: Baseline data at 100–150 °C reflects standard continuous plant conditions designed for di-alkylation . Optimized conditions demonstrate the necessity of water removal and extreme acetone excess.
Part 5: Step-by-Step Optimized Methodology
This protocol is designed as a self-validating system , ensuring that causality is tracked at every stage of the synthesis to guarantee reproducibility.
1. Reactor Preparation & Reagent Charging
Charge a 1 L Hastelloy or stainless-steel Parr autoclave with 0.20 mol of p-phenylenediamine (or p-nitroaniline), 4.0 mol of anhydrous acetone (20 molar equivalents), and 4.0 g of 5% Pt/Al₂O₃ catalyst.
Causality: The 20-fold excess of acetone drives the equilibrium of the final iminium formation forward while acting as the primary solvent.
2. Water Sequestration (Critical Step)
Suspend a stainless-steel mesh basket containing 15 g of activated 3Å molecular sieves within the reactor liquid phase.
Validation Check: Pull a 1 mL aliquot before sealing. Karl Fischer titration must show <0.05% water. During the reaction, the sieves will continuously sequester the water generated during condensation, preventing the hydrolysis of the hindered intermediate.
3. Purge & Pressurization
Seal the reactor. Purge with N₂ (3 × 50 psig) to remove oxygen, followed by H₂ (3 × 50 psig).
Pressurize the vessel to 800 psig with H₂ at room temperature.
4. Thermal Activation & Reaction
Initiate vigorous stirring (1000 rpm) to eliminate gas-liquid mass transfer limitations.
Heat the reactor to 180 °C. As the system heats, the internal pressure will naturally rise. Adjust the continuous H₂ feed regulator to maintain a constant pressure of 1100–1200 psig.
Causality: The high temperature provides the kinetic energy required to reduce the sterically hindered enamine/iminium intermediate.
5. In-Process Monitoring (Self-Validation)
Maintain conditions for 16 hours.
Validation Check: Sample the reactor via a dip tube at 8 hours and 16 hours. GC-MS analysis should track the disappearance of the m/z 192 peak (N,N'-diisopropyl) and the dominant emergence of the m/z 234 peak (TRIS-IPPDA). If the m/z 192 peak plateaus before 16 hours, catalyst poisoning or water saturation of the sieves has occurred.
6. Workup & Isolation
Cool the reactor to 25 °C and safely vent the H₂ gas.
Filter the mixture through a pad of Celite to remove the Pt/Al₂O₃ catalyst and the molecular sieves. Wash the filter cake thoroughly with fresh acetone.
Concentrate the filtrate under reduced pressure to remove excess acetone and the isopropanol byproduct.
7. Purification
Purify the crude dark oil via fractional vacuum distillation. Collect the fraction boiling at approximately 140–150 °C at 2 mmHg to yield pure 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-.
References
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 103249: 1,4-Benzenediamine, N1,N1,N4-tris(1-methylethyl)-." PubChem, Accessed April 10, 2026.[Link]
B. R. S., Universal Oil Products Co. "Preparation of N,N'-dialkylphenylenediamines.
Optimization
Technical Support Center: Solubilization Strategies for 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p-phenylenediamine)[1].
Highly alkylated phenylenediamines are notorious for their poor aqueous solubility. The presence of three bulky isopropyl groups creates significant steric hindrance and a highly lipophilic surface area, driving the compound's logP up and making it energetically unfavorable to dissolve in highly polar aqueous media[2]. This guide provides field-proven, causality-driven troubleshooting steps and self-validating protocols to overcome these barriers.
Part 1: Troubleshooting Guide & FAQs
Q1: My compound precipitates immediately when diluted from a DMSO stock into PBS (pH 7.4) for in vitro assays. Why does this happen, and how do I prevent it?The Causality: This is a classic "solvent-shift" precipitation. When you inject a concentrated DMSO stock of a highly lipophilic amine into an aqueous buffer, the local dielectric constant of the micro-environment rapidly increases. The compound instantly reaches supersaturation and nucleates before it can disperse.
The Solution: You must lower the thermodynamic barrier to dispersion. Pre-mix your DMSO stock with a non-ionic surfactant (e.g., Tween 80) at a 1:1 ratio before adding it to the buffer. Alternatively, utilize the co-solvent step-down method: dilute the DMSO stock into an intermediate solvent (like PEG 400) before final introduction to the aqueous phase.
Q2: I need a completely solvent-free aqueous formulation for in vivo dosing. What is the most reliable approach?The Causality: Organic solvents like DMSO or PEG can cause tissue toxicity or alter pharmacokinetic profiles in vivo. Because 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- possesses bulky hydrophobic moieties, it is an ideal candidate for host-guest inclusion complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD). The cyclodextrin's hydrophobic cavity encapsulates the isopropyl-substituted aromatic ring, shielding it from water, while its hydrophilic exterior ensures bulk aqueous solubility[3].
The Solution: Formulate an inclusion complex using 20% (w/v) HP-β-CD in water (see Protocol 1 below).
Q3: Can I simply lower the pH of my buffer to force the compound into solution?The Causality: Yes, but with caveats. The compound is a diamine containing both a secondary and a sterically hindered tertiary amine. At physiological pH (7.4), it remains largely unprotonated and lipophilic. By lowering the pH below its pKa (typically requiring pH < 4.0 for complete protonation of such hindered anilines), you form a highly soluble cationic salt.
The Solution: You can generate the hydrochloride salt in situ using 0.1 N HCl. However, if your downstream application (e.g., live-cell imaging) cannot tolerate acidic conditions, this method will fail, as neutralizing the pH back to 7.4 will cause the free base to crash out immediately.
Part 2: Quantitative Data Presentation
The following table summarizes the operational parameters for the three primary solubilization strategies.
Solubilization Strategy
Primary Mechanism
Max Estimated Solubility
Biocompatibility
Best Suited For
Limitations
Co-solvency (DMSO/PEG)
Lowers dielectric constant of the solvent mixture
~10-15 mg/mL (in 10% DMSO)
Low to Moderate
In vitro biochemical assays, IC50 screens
Cytotoxic at >1% DMSO in cell culture.
Cyclodextrin (HP-β-CD)
Host-guest hydrophobic inclusion complexation
~5-8 mg/mL (in 20% HP-β-CD)
High
In vivo IV/IP/Oral dosing, live-cell assays
Requires 24h equilibration; bulky groups may limit binding affinity.
In Situ Salt Formation
Ionization of secondary/tertiary amines (pH < 4)
>20 mg/mL (at pH 3.0)
Moderate (pH dependent)
Gastric simulated fluids, analytical HPLC
Compound will precipitate if pH is neutralized to 7.4.
Part 3: Experimental Protocols
Protocol 1: Preparation of HP-β-CD Inclusion Complex
This protocol utilizes thermodynamic equilibration to force the bulky isopropyl groups into the cyclodextrin cavity.
Preparation of Host Solution: Dissolve 2.0 g of HP-β-CD in 8.0 mL of ultra-pure water to create a 20% (w/v) base solution. Stir at 300 rpm until completely clear.
Addition of API: Add 50 mg of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- directly to the HP-β-CD solution.
Equilibration: Protect the vial from light (using aluminum foil) and place it on a magnetic stirrer at 500 rpm at room temperature for 24 to 48 hours.
Self-Validation Check: The solution will initially appear as a cloudy suspension. If the mechanism is successful, the suspension will gradually clarify as the inclusion complex forms. If it remains heavily cloudy after 48 hours, the saturation limit has been exceeded.
Filtration: Filter the equilibrated solution through a 0.22 µm PVDF syringe filter to remove any uncomplexed, undissolved free base.
Quantification: Determine the exact dissolved concentration via HPLC-UV before proceeding to biological assays.
Protocol 2: Acid-Base Solubilization (In Situ Salt Formation)
Use this protocol when high concentrations are needed and acidic pH is tolerated.
Weighing: Weigh 10 mg of the compound into a glass vial.
Acidification: Add 100 µL of 0.1 N HCl directly to the powder. Vortex vigorously for 2 minutes. The low pH will rapidly protonate the amine groups, breaking the crystal lattice.
Dilution: Slowly add 900 µL of water or a low-pH buffer (e.g., Acetate buffer pH 4.0) while continuously vortexing.
Self-Validation Check: The solution should be completely transparent. If opalescence occurs, the local pH has drifted too high; add 10 µL aliquots of 0.1 N HCl until clarity is restored.
Part 4: Solubilization Decision Workflow
To ensure you select the correct methodology based on your experimental constraints, follow the decision matrix below.
Decision matrix for selecting the optimal aqueous solubilization strategy based on workflow.
Part 5: References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 103249, 1,4-Benzenediamine, N1,N1,N4-tris(1-methylethyl)-" PubChem, [Link]. Accessed 10 April 2026.
Challa, Rajeswari, et al. "Cyclodextrins in drug delivery: An updated review." AAPS PharmSciTech vol. 6,2 E329-57. 14 Oct. 2005. [Link]
Davis, R. E., et al. "Preparation of N,N'-dialkylphenylenediamines." U.S. Patent No. 4,140,718A. U.S. Patent and Trademark Office, 20 Feb. 1979.
Technical Support Center: Post-Synthesis Purification of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p-phenylenediamine). This guide is designed to move beyond basic procedures, explaining the chemical causality behind impurity formation and providing self-validating protocols to ensure high-purity isolation.
System Overview: The Causality of Impurity Formation
The synthesis of this compound is typically achieved via the reductive alkylation of p-phenylenediamine (or p-nitroaniline) with acetone and hydrogen over a metal catalyst. The challenge in purification stems directly from the reaction's kinetics and steric constraints.
While the first two isopropyl groups add rapidly to the unhindered primary amines, the addition of the third isopropyl group is sterically retarded by the bulky groups already present. Consequently, forcing the reaction to completion inevitably leads to a complex thermodynamic mixture containing under-alkylated (di-isopropyl) and over-alkylated (tetra-isopropyl) derivatives. Furthermore, the highly electron-rich nature of the p-phenylenediamine core makes it exceptionally vulnerable to atmospheric oxidation, leading to the formation of deeply colored quinonediimine impurities[1].
Successful purification requires a systematic approach that exploits the subtle differences in polarity, boiling point, and hydrogen-bonding capacity among these structurally similar species.
Quantitative Impurity Profile
To effectively troubleshoot, you must understand the physical properties of the target compound and its associated impurities. The target compound has a monoisotopic mass of 234.21 Da[2].
Chemical reduction (Na₂S₂O₄) / Inert filtration[1]
Troubleshooting Guide & FAQs
Q: My isolated product has a dark brown/purple hue instead of being pale yellow. What went wrong?A: Phenylenediamines are highly electron-rich and rapidly oxidize in the presence of atmospheric oxygen to form highly conjugated, deeply colored quinonediimines.
Causality & Solution: The oxidation is an electron-transfer process accelerated by light and trace metals. To resolve this, incorporate a mild reducing agent, such as sodium hydrosulfite (Na₂S₂O₄), during your aqueous washes or recrystallization steps to reduce the quinonediimines back to the diamine[1]. Perform all cooling, filtration, and storage under an inert argon or nitrogen blanket.
Q: LC-MS analysis shows a persistent impurity with an m/z of ~193 [M+H]+. How do I remove it?A: An [M+H]+ of 193 corresponds to N,N'-diisopropyl-p-phenylenediamine, the under-alkylated precursor.
Causality & Solution: Because this impurity has two secondary amines compared to the target's one secondary and one tertiary amine, it is significantly more polar and has a lower boiling point. For bulk scale, perform fractional vacuum distillation. For analytical scale, normal-phase silica gel chromatography (using a hexane/ethyl acetate gradient) will effectively elute the less polar target compound before this impurity.
Q: How can I separate the over-alkylated tetraisopropyl impurity (m/z ~277[M+H]+)?A: N,N,N',N'-tetraisopropyl-p-phenylenediamine lacks any N-H bonds, making it significantly less polar than your target compound.
Causality & Solution: It will elute first in normal-phase chromatography. For bulk scale, recrystallization from a mixed solvent system (e.g., ethanol/water) is highly effective. The tetra-alkylated species exhibits different solubility parameters due to the complete absence of hydrogen bond donors, allowing the target compound to selectively crystallize at the cloud point.
This method exploits boiling point differentials to strip away the under-alkylated and over-alkylated byproducts.
Validation Check: Pre-weigh the receiving flasks. Ensure the vacuum is stable (< 1 Torr) before applying heat to prevent bumping and thermal degradation.
Transfer the crude reaction mixture to a round-bottom flask equipped with a short-path distillation head and a Vigreux column.
Apply a high vacuum to lower the boiling points.
Slowly heat the oil bath. The under-alkylated diisopropyl impurity will distill first.
Collect the main fraction containing 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-. Monitor the vapor temperature closely; a sudden spike indicates the transition to the heavier tetra-alkylated byproducts.
Immediately backfill the system with argon and store the distillate in amber vials to prevent photo-oxidation.
This method utilizes chemical reduction paired with solubility differentials to yield >99% pure product.
Validation Check: The solution should visibly transition from a dark/colored state to pale yellow/colorless upon the addition of the reducing agent, validating the reduction of quinonediimines.
Dissolve the distilled product in a minimum volume of hot, degassed ethanol under a nitrogen atmosphere.
Add 1-2% (w/w) sodium hydrosulfite dissolved in a few drops of degassed water. Stir for 5 minutes to reduce any trace quinonediimines[1].
Add degassed deionized water dropwise until the solution becomes slightly cloudy (reaching the cloud point).
Allow the mixture to cool slowly to room temperature, then transfer to an ice bath (0°C) to maximize crystallization yield.
Filter the resulting crystals using a Schlenk frit under positive nitrogen pressure. Wash with ice-cold, degassed water and dry under vacuum.
Purification Workflow Visualization
Workflow for the post-synthesis purification of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-.
HME Technical Support Center: Managing Thermal Degradation of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Welcome to the Technical Support Center for Hot-Melt Extrusion (HME) processes involving 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p-phenylenediamine or TRPD). This highly sterica...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Hot-Melt Extrusion (HME) processes involving 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (also known as N,N,N'-triisopropyl-p-phenylenediamine or TRPD). This highly sterically hindered diamine is prone to severe thermal and oxidative degradation when exposed to the high heat and shear forces typical of extrusion.
This guide is designed for researchers, formulation scientists, and drug development professionals. It provides field-proven, mechanistically grounded troubleshooting strategies to preserve the chemical integrity of p-phenylenediamine derivatives during HME.
Troubleshooting Guide & FAQs
Q1: Why does 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- degrade during HME, and how can I identify it?
Causality & Mechanism:
Like many p-phenylenediamines, this compound acts as a potent antioxidant but is inherently unstable under atmospheric oxygen and thermal stress. During HME, the combination of high barrel temperatures and mechanical shear provides the activation energy necessary for N-hydroxylation and subsequent oxidation. The compound oxidizes to form highly reactive quinonediimines (1[1]).
Identification: You will visually observe a distinct color shift in your extrudate—typically from white/light purple to dark brown or black. Analytically, these toxic quinone transformation products can be identified via LC-MS/MS (2[2]).
Q2: How can I optimize extruder parameters to minimize thermal degradation without compromising mixing?
Causality & Mechanism:
Thermal degradation follows Arrhenius kinetics; it is a function of both temperature and time. Lowering the screw speed increases the residence time of the material in the heated barrel, which drastically increases degradation. For instance, reducing screw speed to 25 rpm can result in massive API loss due to prolonged thermal exposure (3[3]). To prevent this, you must increase both the feed rate and the screw speed to minimize the melt residence time while maintaining specific mechanical energy (SME) for proper mixing.
Q3: What formulation changes can lower the required extrusion temperature?
Causality & Mechanism:
The processing temperature of HME is dictated by the glass transition temperature (Tg) or melting point of the polymer carrier. By switching to a polymer with a lower Tg (e.g., Copovidone / Kollidon VA64 instead of PVP K30), you can extrude at significantly lower temperatures, thereby reducing the thermal stress on the p-phenylenediamine (4[4]). Alternatively, incorporating 5-10% w/w of a compatible plasticizer (like PEG or TEC) will depress the melt viscosity, allowing for cooler barrel zones.
Q4: How do I implement an inert processing environment during HME?
Causality & Mechanism:
Because the degradation pathway to quinonediimine requires an electron acceptor (oxygen), displacing ambient air with an inert gas disrupts the chemical reaction at its source. Implementing a continuous ultra-high purity nitrogen purge in the powder hopper and venting zones prevents oxidation during the critical melting phase (5[5]).
Quantitative Data: Parameter Optimization
The following table summarizes the causal relationships between HME parameter adjustments and their direct impact on the thermal degradation of TRPD.
Parameter Adjustment
Effect on Melt Dynamics
Impact on Thermal Degradation
Increase Screw Speed (e.g., 50
→
150 rpm)
Decreases mean residence time; increases shear heating slightly.
Strongly Decreases degradation by minimizing the duration of thermal exposure.
Increase Feed Rate
Increases barrel fill level; reduces residence time.
Decreases degradation, provided the polymer still fully melts.
Lower Barrel Temp (via Plasticizer addition)
Increases melt viscosity if uncompensated; lowers thermal energy.
Strongly Decreases degradation by keeping temperatures below the compound's oxidation onset.
Nitrogen Purging (Hopper & Barrel)
Displaces ambient
O2
from the interstitial spaces of the powder blend.
Eliminates oxidative quinonediimine formation; isolates degradation to purely thermal pathways.
Visualizations of Mechanisms and Workflows
Fig 1: Oxidative and thermal degradation pathway of TRPD into quinonediimine.
Fig 2: Self-validating HME workflow to minimize thermal degradation.
To ensure scientific integrity, the following protocol is designed as a self-validating system . It not only outlines the extrusion steps but inherently proves that the thermal exposure was minimized and quantified.
Step 1: Pre-Extrusion Thermal Profiling (TGA/DSC)
Weigh 4–5 mg of the pure TRPD and the physical polymer blend into open aluminum pans.
Perform Thermogravimetric Analysis (TGA) using a ramp rate of 10°C/min under an ultra-high purity nitrogen purge (40–60 mL/min) to determine the exact onset temperature of degradation (
Tonset
) (3[3]).
Ensure the selected HME barrel temperatures are at least 20°C below the
Tonset
.
Step 2: Extruder Preparation and Nitrogen Purging
Configure a co-rotating twin-screw extruder with conveying elements and minimal kneading blocks to reduce aggressive shear heating.
Seal the powder feeding hopper and attach a continuous nitrogen gas line.
Purge the hopper and the extruder barrel with nitrogen at a flow rate of 5 L/min for 15 minutes prior to introducing the blend. Maintain this purge throughout the run.
Step 3: Residence Time Distribution (RTD) Calibration (Self-Validation)
Why do this? You cannot control degradation if you do not empirically know how long the material is exposed to heat.
Establish steady-state extrusion using a placebo polymer blend at your target high screw speed (e.g., 150 rpm).
Drop 0.5 g of an inert, highly visible tracer (e.g., iron oxide or a blue food dye) into the feed port and start a stopwatch.
Record the time the first color appears at the die (
tmin
) and the time the peak color intensity exits (
tpeak
).
Adjust feed rate and screw speed until
tpeak
is under 2 minutes.
Step 4: Hot-Melt Extrusion and Rapid Quenching
Introduce the TRPD/polymer blend into the nitrogen-purged hopper.
Extrude the material at the optimized parameters.
Critical Step: Do not let the extrudate cool slowly at ambient room temperature, as thermal degradation continues post-die. Immediately pass the extrudate over a chill roll or cryomill it for 30 seconds under liquid nitrogen (5[5]).
Step 5: LC-MS/MS Quantification
Dissolve a known mass of the milled extrudate in a suitable organic solvent (e.g., methanol/acetonitrile).
Analyze via LC-MS/MS, specifically monitoring for the mass transition corresponding to the quinonediimine derivative of TRPD.
Compare the peak area against an unextruded physical mixture control to validate that degradation has been kept below the acceptable threshold (e.g., < 0.5%).
References
Impact of Polymer Type on Thermal Degradation of Amorphous Solid Dispersions Containing Ritonavir
ACS Publications (Molecular Pharmaceutics)
URL:[Link]
Hot Melt Extruded Posaconazole-Based Amorphous Solid Dispersions—The Effect of Different Types of Polymers
Pharma Excipients / Pharmaceutics
URL:[Link]
Occurrence and Oxidation Kinetics of Antioxidant p-Phenylenediamines and Their Quinones in Recycled Rubber Particles from Artificial Turf
ACS Publications (Environmental Science & Technology Letters)
URL:[Link]
Influence of Process and Formulation Parameters on Dissolution and Stability Characteristics of Kollidon® VA 64 Hot-Melt Extrudates
National Institutes of Health (PMC)
URL:[Link]
Technical Support Center: Troubleshooting Baseline Noise in the Chromatography of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Welcome to the technical support guide for troubleshooting baseline noise during the chromatographic analysis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-. A stable baseline is fundamental for accurate and reproduc...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for troubleshooting baseline noise during the chromatographic analysis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-. A stable baseline is fundamental for accurate and reproducible quantification. This guide provides a structured, question-and-answer approach to diagnosing and resolving common issues, drawing from established chromatographic principles and extensive field experience.
Question 1: I'm seeing random spikes and a generally "fuzzy" baseline. Where should I start looking?
Answer: The most common culprits for this type of noise are related to the mobile phase and system preparation. Before delving into more complex hardware issues, always start with the basics.
Mobile Phase Degassing: Dissolved gases in your mobile phase can form bubbles as the pressure changes throughout the HPLC system, particularly in the detector flow cell.[1][2][3] This "frothing" effect can cause significant baseline noise and random spikes.[2][3]
Actionable Protocol:
Ensure your mobile phase is freshly prepared using high-purity, HPLC-grade solvents.[4]
Utilize an inline degasser and verify its proper function.[4] For particularly stubborn issues, consider supplementary degassing by vacuum filtration or helium sparging before placing the mobile phase on the instrument.[5]
Allow mobile phases to reach ambient laboratory temperature before use to prevent outgassing due to temperature changes.[1]
System Equilibration: Insufficient equilibration of the column and system with the mobile phase is a frequent cause of a wandering or drifting baseline.[6][7]
Actionable Protocol:
Before starting a sequence, purge all pump lines to ensure they are free of air and filled with the correct mobile phase.
Equilibrate the column with the initial mobile phase conditions for a sufficient amount of time. For reverse-phase columns, this is typically 10-20 column volumes. For more specialized columns, such as those used for amine analysis, longer equilibration times may be necessary.[3]
Investigating the HPLC System Components
Question 2: My baseline is showing a regular, cyclical pulse. What does this indicate?
Answer: A pulsating baseline is almost always linked to the HPLC pump and indicates an issue with flow rate consistency.
Pump Performance: Worn pump seals, malfunctioning check valves, or trapped air bubbles in the pump head can lead to pressure fluctuations that manifest as a rhythmic baseline pulse.[1][4]
Actionable Protocol:
Prime each pump line thoroughly to dislodge any trapped air bubbles.
Observe the pressure ripple on your system's diagnostic screen. A high ripple can indicate a check valve issue.
If the problem persists, it may be time for routine maintenance, including replacing pump seals and cleaning or replacing check valves.[4]
Question 3: I've ruled out mobile phase and pump issues, but the noise persists. Could it be my detector?
Answer: Yes, the detector is a common source of baseline noise, especially as components age.
Detector Lamp: For UV-Vis detectors, an aging deuterium or tungsten lamp will produce less light intensity, which is inversely proportional to noise.[2][3] This can lead to increased baseline noise and drift.[1]
Actionable Protocol:
Check the lamp's usage hours through your chromatography data system (CDS) software.
Perform a lamp intensity test if your system has this diagnostic function.
If the lamp is near the end of its recommended lifetime or failing intensity tests, replace it.[8]
Contaminated Flow Cell: Residues can build up on the inside of the detector's flow cell, scattering light and increasing noise.[1][8]
Actionable Protocol:
Flush the flow cell with a strong, compatible solvent. A common sequence is to flush with water, then methanol or isopropanol.[8]
For persistent contamination, follow the manufacturer's specific cleaning protocol, which may involve using mildly acidic or basic solutions.
Question 4: Could my column be the source of the baseline noise?
Answer: Absolutely. Column contamination or degradation can lead to a noisy or drifting baseline.[4] This is particularly relevant when analyzing amines, which can be challenging compounds.
Column Contamination: Strongly retained impurities from previous injections can slowly bleed off the column, causing a rising or noisy baseline.[4]
Actionable Protocol:
Develop a robust column washing procedure to be run after each analytical sequence. This may involve flushing with a strong solvent like acetonitrile or isopropanol.
If contamination is suspected, try reversing the column (if permissible by the manufacturer) and flushing it with a strong solvent.
Column Degradation: Amines, especially at a higher pH, can accelerate the degradation of silica-based columns.[9][10] The analysis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- may require specific column chemistries and mobile phase conditions to ensure longevity.
Insight: Consider using a column with low silanol activity or a hybrid particle technology that offers a wider pH range.[11][12] For amine analysis, it's often beneficial to use a mobile phase with a pH that keeps the amine protonated to improve peak shape and reduce tailing.[12][13] However, be mindful of the column's pH limitations.
Troubleshooting Workflow
To systematically diagnose the source of baseline noise, follow this logical workflow.
Caption: A systematic workflow for troubleshooting baseline noise.
Quantitative Data & Method Parameters
For the analysis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-, a reverse-phase HPLC method is often suitable.[11] Below are typical starting parameters that can be optimized.
Parameter
Recommended Setting
Rationale & Considerations
Column
C18 or specialized low-silanol activity column (e.g., Newcrom R1)[11]
A standard C18 is a good starting point. Specialized columns can offer better peak shape for amines.
Mobile Phase
Acetonitrile and Water with an acidic modifier (e.g., 0.1% Formic Acid or Phosphoric Acid)[11][14]
The acidic modifier helps to protonate the amine, leading to better peak shape and retention. Formic acid is MS-compatible.[11]
Detection
UV-Vis
The aromatic nature of the compound suggests good UV absorbance. Wavelength selection should be optimized.
Flow Rate
0.8 - 1.2 mL/min (for standard 4.6 mm ID columns)
A typical analytical flow rate. Adjust as needed based on column dimensions and desired run time.
Elevated temperature can improve peak shape and reduce viscosity, but be aware of potential analyte stability.
Advanced Troubleshooting
Question 5: I'm performing a gradient analysis and see a drifting or "wavy" baseline. What's causing this?
Answer: Gradient-related baseline issues often stem from mismatched mobile phase properties or inadequate mixing.
Mobile Phase Absorbance: If your mobile phase components (e.g., water vs. acetonitrile) have significantly different UV absorbance at your detection wavelength, the baseline will drift as the composition changes.[8]
Actionable Protocol:
Check the UV absorbance of each mobile phase solvent individually at the analytical wavelength.
If there is a mismatch, you can sometimes add a small amount of the UV-absorbing component to the non-absorbing solvent to balance the absorbance.[8]
Inadequate Mixing: Poor mixing of the mobile phase components before they reach the column can cause periodic fluctuations in the baseline.[2][3]
Actionable Protocol:
Ensure your system's mixer is installed and functioning correctly.
For some applications, a larger volume mixer may be required to smooth out the gradient.
Summary of Potential Causes and Solutions
Caption: Key contributors to baseline noise in chromatography.
By systematically working through these potential issues, from the simplest to the most complex, you can effectively diagnose and resolve baseline noise in your analysis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-, leading to more reliable and accurate results.
References
Beijing UVTech Inc. (2025, December 18). FAQ: Why Does My HPLC Baseline Become Noisy or Drift Over Time?
Overbrook. (2020, August 31). HPLC Repair Services: Common Causes of Baseline Noise.
SIELC Technologies. (2018, February 17). Separation of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- on Newcrom R1 HPLC column.
Analytical Validation Guide: 1H and 13C NMR Profiling of N,N,N'-Triisopropyl-1,4-benzenediamine
Executive Summary & Context In the development of advanced polymers, rubber formulations, and specialized antioxidants, 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (commonly known as N,N,N'-triisopropyl-p-phenylenedi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Context
In the development of advanced polymers, rubber formulations, and specialized antioxidants, 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (commonly known as N,N,N'-triisopropyl-p-phenylenediamine) [1] serves as a highly effective radical scavenger and antiozonant. While High-Performance Liquid Chromatography (HPLC) is routinely used for bulk purity assays, it cannot definitively confirm the positional isomerism or the exact degree of alkylation.
Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for this structural elucidation. This guide provides a comprehensive, self-validating framework for the 1H and 13C NMR profiling of this compound, objectively comparing high-purity analytical standards against technical-grade alternatives and symmetrically substituted analogs like N,N'-diisopropyl-p-phenylenediamine [2].
Structural Causality & NMR Predictive Framework
As a Senior Application Scientist, it is critical to look beyond the raw chemical shifts and understand the causality of the electronic environment dictating the spectrum.
Aromatic Shielding via +M Effect: Both nitrogen atoms in the p-phenylenediamine core possess lone pairs that conjugate with the aromatic π-system. This strong electron-donating resonance (+M effect) significantly increases electron density on the ring. Consequently, the aromatic protons are shielded and shifted upfield (δ 6.5–6.8 ppm) compared to unsubstituted benzene (δ 7.26 ppm).
Asymmetry and Spin Systems: Because the molecule is asymmetrically substituted (a secondary N'-isopropyl amine vs. a tertiary N,N-diisopropyl amine), it lacks a center of inversion. The aromatic protons form an AA'BB' spin system, resolving as a complex multiplet rather than a simple singlet.
Steric Deshielding in Aliphatics: The N,N-diisopropyl group forces its methine protons into a sterically congested environment. This steric compression, combined with the tertiary amine's electronegativity, deshields these methine protons slightly more than the methine proton on the secondary amine.
The Paramagnetic Pitfall (Field Experience): Similar to other p-phenylenediamine antioxidants like IPPD [3], this compound readily donates electrons to form stable radical cations (Wurster's salts) upon exposure to trace oxygen or acids. In NMR, the unpaired electron of a radical cation possesses a massive magnetic moment, causing rapid transverse relaxation (
T2
) of nearby protons. Result: Severe line broadening. This acts as a built-in diagnostic tool for sample degradation.
This methodology is designed as a self-validating system. Each step includes a diagnostic check to ensure data integrity before proceeding.
Step 1: Sample Preparation
Action: Dissolve 20–25 mg of the analyte in 0.6 mL of freshly opened, anhydrous deuterated chloroform (
CDCl3
) containing 0.03% v/v tetramethylsilane (TMS).
Causality: Anhydrous, acid-free
CDCl3
prevents the protonation of the highly basic amine groups. Protonation would drastically alter chemical shifts and induce hydrogen-bonding artifacts, ruining the comparative baseline.
Self-Validation Check: The solution must be clear and pale. A dark brown or purple tint indicates oxidative degradation into paramagnetic radicals.
Step 2: Instrument Calibration & Shimming
Action: Tune and match the probe for 1H (400 MHz) and 13C (100 MHz). Shim the Z1-Z5 gradients.
Causality: Optimal shimming ensures that the fine scalar couplings of the isopropyl septets (
J≈6.5
Hz) are fully resolved, allowing for precise multiplet integration.
Self-Validation Check: Inspect the TMS signal. If the Full Width at Half Maximum (FWHM) exceeds 1.5 Hz, the sample is either poorly shimmed or paramagnetic degradation has occurred. Do not proceed until TMS is sharp.
13C NMR: 512 scans, 30° pulse angle, 2.0 s relaxation delay, with WALTZ-16 proton decoupling.
Causality: A 2.0 s
D1
ensures complete relaxation of both aliphatic and aromatic protons for accurate quantitation. WALTZ-16 decoupling collapses carbon multiplets into sharp singlets, maximizing the signal-to-noise ratio via the Nuclear Overhauser Effect (NOE).
Step 4: Spectral Processing
Action: Apply a 0.3 Hz exponential line-broadening window function for 1H and 1.0 Hz for 13C prior to Fourier Transformation. Perform manual phase and polynomial baseline correction.
Causality: Mathematical apodization filters out high-frequency noise without compromising spectral resolution, ensuring the integration ratio of the 21 aliphatic protons to the 4 aromatic protons is exact.
Deshielded by direct attachment to the electronegative secondary nitrogen.
~138.0
Quaternary
Aromatic C4 (-N(iPr)
2
)
Deshielded by tertiary amine attachment.
115.0 - 120.0
CH
Aromatic C2, C3, C5, C6
Ortho/meta carbons heavily shielded by resonance (+M effect).
48.5
CH
Aliphatic methine (-N(iPr)
2
)
Tertiary amine carbon backbone.
44.2
CH
Aliphatic methine (-NH-iPr)
Secondary amine carbon backbone.
23.5
CH3
Aliphatic methyls (-NH-iPr)
Standard alkyl shift.
21.0
CH3
Aliphatic methyls (-N(iPr)
2
)
Standard alkyl shift, slightly shielded by steric crowding.
Table 3: Comparative Purity Profiling
To objectively compare the product's performance with alternatives, the following NMR markers are used to distinguish high-purity standards from technical-grade mixtures or symmetrically substituted alternatives.
Analytical Feature
High-Purity N,N,N'-triisopropyl Standard
Technical Grade / Symmetrical Alternatives
Aromatic Region
Complex AA'BB' multiplet (confirms asymmetry).
Sharp singlet or simple AB system (indicates symmetrical N,N'-diisopropyl impurity).
Aliphatic Integration
12H : 6H : 2H : 1H ratio perfectly maintained.
Skewed ratios indicating unreacted mono-substituted or over-reacted tetra-substituted impurities.
Spectral Baseline
Flat, sharp peaks (FWHM < 1.5 Hz).
Broad peaks and rolling baseline indicating paramagnetic oxidation products (poor shelf-life).
Mechanistic & Workflow Visualization
The following diagram illustrates the self-validating logic flow used to definitively confirm the structure of N,N,N'-triisopropyl-1,4-benzenediamine.
Workflow and logical framework for NMR structural validation of N,N,N'-triisopropyl-1,4-benzenediamine.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 103249, 1,4-Benzenediamine, N1,N1,N4-tris(1-methylethyl)-" PubChem, [Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 77924, N,N'-Bis(1-methylethyl)benzene-1,4-diamine" PubChem, [Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 7573, N-isopropyl-N'-phenyl-p-phenylenediamine" PubChem, [Link]
Comparative
Comparing 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- with other substituted phenylenediamines
An In-Depth Comparative Guide to Substituted p-Phenylenediamines for Researchers and Drug Development Professionals Authored by: Dr. Gemini, Senior Application Scientist This guide provides a detailed comparison of subst...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Comparative Guide to Substituted p-Phenylenediamines for Researchers and Drug Development Professionals
Authored by: Dr. Gemini, Senior Application Scientist
This guide provides a detailed comparison of substituted p-phenylenediamines, focusing on the influence of N-alkylation on their chemical properties and performance, particularly in antioxidant applications. While initiated by an inquiry into the lesser-documented 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-, this document expands its scope to include more extensively studied analogues to provide a robust, data-driven comparison for researchers, scientists, and professionals in drug development. We will dissect the structure-property relationships that govern the efficacy of these versatile molecules.
Introduction to Substituted p-Phenylenediamines
p-Phenylenediamines (PPDs) are a class of aromatic amines derived from benzene, featuring two amino groups substituted at the para (1,4) positions. The core structure of PPD is highly susceptible to oxidation, a characteristic that makes its derivatives exceptionally effective as antioxidants and intermediates in a vast array of chemical syntheses, from polymers and dyes to pharmaceuticals.
The reactivity and physical properties of PPDs can be precisely tuned by altering the substituents on the nitrogen atoms. Alkylation of the amino groups, for instance, significantly impacts the electron density of the aromatic ring, the steric hindrance around the nitrogen atoms, and the overall solubility of the molecule. These modifications directly influence their antioxidant potential, stability, and suitability for specific applications.
While 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- is a valid chemical structure, it is not widely documented in peer-reviewed literature, limiting the availability of direct comparative performance data. Therefore, this guide will focus on a comparative analysis of well-characterized N-alkylated p-phenylenediamines to elucidate the principles governing their function. We will compare the symmetrically substituted N,N'-di-sec-butyl-p-phenylenediamine with the asymmetrically substituted N,N-diethyl-p-phenylenediamine , using them as models to infer the properties of other analogues like the tris-isopropyl variant.
Physicochemical Properties: A Comparative Overview
The choice of alkyl substituents on the nitrogen atoms profoundly affects the molecule's physical and chemical properties. Steric bulk, for example, can enhance solubility in nonpolar media and protect the amine groups from certain side reactions. The degree of substitution also modulates the redox potential, which is a critical parameter for antioxidant activity.
Slightly soluble in water; soluble in ethanol, ether.
Insoluble in water; soluble in organic solvents (Predicted).
Redox Potential
Lower (more easily oxidized)
Higher (less easily oxidized)
Intermediate (Predicted)
Note: Properties for 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- are predicted based on its structure relative to the other compounds, as extensive experimental data is not publicly available.
Performance as Antioxidants: Mechanism and Comparison
Substituted p-phenylenediamines primarily function as radical-scavenging antioxidants. They donate a hydrogen atom from one of the N-H groups to a reactive radical, thereby neutralizing it. This process generates a relatively stable nitrogen-centered radical, which can be further oxidized.
Mechanism of Action
The antioxidant activity of PPDs proceeds via a stepwise hydrogen atom transfer (HAT). The initial donation of a hydrogen atom forms a resonance-stabilized aminyl radical. This stability is key to its efficacy, as it prevents the antioxidant itself from initiating new oxidation chains. Symmetrically substituted PPDs, such as N,N'-di-sec-butyl-p-phenylenediamine, are particularly effective as they can donate a second hydrogen atom to terminate another radical.
Validation
Comprehensive Validation Guide: Analytical Methods for 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- Quantification
Target Audience: Analytical Chemists, Environmental Researchers, and Drug Development Professionals Analyte: 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS: 65138-72-9) | MW: 234.21 Da Executive Summary & The Analy...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Environmental Researchers, and Drug Development Professionals
Analyte: 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS: 65138-72-9) | MW: 234.21 Da
Executive Summary & The Analytical Challenge
1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-, commonly referred to as TRIS-IPPD, is a highly substituted derivative within the p-phenylenediamine (PPD) class. PPDs are globally utilized for their potent antioxidant and antiozonant properties in polymer manufacturing and rubber vulcanization .
However, the exact chemical mechanism that makes TRIS-IPPD an effective antioxidant—its rapid reactivity toward reactive oxygen species (ROS)—creates a severe analytical bottleneck. During sample collection and extraction, TRIS-IPPD is highly susceptible to ex vivo oxidation, rapidly converting into its corresponding quinone (TRIS-IPPD-Q). Traditional analytical methods that fail to account for this degradation suffer from massive under-quantification and poor reproducibility. This guide objectively evaluates alternative quantification platforms and provides a field-proven, self-validating LC-MS/MS methodology.
As an application scientist, selecting an analytical platform requires aligning the instrument's physics with the analyte's chemical properties. The structure of TRIS-IPPD features an electron-rich aromatic ring flanked by sterically hindered isopropyl-substituted amines. This dictates our analytical approach:
Ionization Causality: The basic amine groups readily accept protons. Therefore, Positive Electrospray Ionization (ESI+) is the most efficient technique. The addition of 0.1% formic acid to the mobile phase drives the thermodynamic equilibrium toward the protonated [M+H]+ state (m/z 235.22), maximizing detector sensitivity.
Matrix Effect Causality: In complex biological or environmental matrices, co-eluting phospholipids compete for charge droplets in the ESI source, leading to signal quenching (ion suppression). Standard Liquid-Liquid Extraction (LLE) is insufficient. We must employ Solid-Phase Extraction (SPE) with lipid-removal sorbents to selectively trap long-chain lipids via size exclusion .
Oxidation Causality: To prevent artifactual quinone formation during sample handling, the protocol must integrate an antioxidant protectant (e.g., glutathione or ascorbic acid) immediately upon sample collection. This quenches free radicals and stabilizes the parent TRIS-IPPD .
Fig 1. TRIS-IPPD oxidation pathway and the mechanistic role of antioxidant protection.
Different stages of drug development and environmental monitoring require different analytical tools. Below is an objective comparison of the performance metrics for TRIS-IPPD quantification across major platforms, supported by recent validation data .
Analytical Platform
Ionization / Detection
Limit of Detection (LOD)
Matrix Suitability
Key Advantage
Critical Limitation
LC-MS/MS (QqQ)
ESI+ (MRM)
0.01 – 0.05 ng/mL
High (Plasma, Water, Urine)
Unmatched sensitivity and specificity for trace quantification.
Blind to unknown or novel transformation products.
LC-HRMS (Orbitrap)
ESI+ (Full Scan/ddMS2)
0.05 – 0.10 ng/mL
High (Complex Environmental)
Enables structural elucidation of novel quinone metabolites.
Higher capital cost; narrower linear dynamic range.
GC-MS
EI (Single Quad)
1.0 – 5.0 ng/mL
Low (Bulk synthesis purity)
Cost-effective; completely avoids ESI ion suppression .
High inlet temperatures induce thermal degradation of PPDs.
To guarantee scientific integrity, the following LC-MS/MS protocol is designed as a self-validating system . By incorporating internal logic gates (isotope recovery and procedural blank monitoring), the method automatically flags matrix interference or oxidation failures, preventing the reporting of false data.
Step 1: Sample Preparation and Stabilization
Action: Immediately upon collection, spike the 1.0 mL sample matrix with 10 µL of 0.1% (w/v) ascorbic acid (or glutathione) and 10 µL of a stable isotope-labeled internal standard (SIL-IS), such as 6PPD-d13 (100 ng/mL).
Causality: The antioxidant quenches matrix ROS, preventing the ex vivo conversion of TRIS-IPPD to its quinone. The SIL-IS acts as the baseline for our self-validating system; any downstream degradation will be proportionally reflected and mathematically corrected.
Step 2: Matrix Cleanup via Solid-Phase Extraction (SPE)
Action: Pass the stabilized sample through a Captiva EMR-Lipid SPE cartridge (or equivalent HLB column). Wash with 10% methanol in water, and elute the target analytes with 2 mL of 100% methanol. Evaporate under gentle nitrogen and reconstitute in 100 µL of mobile phase.
Causality: The EMR-Lipid sorbent selectively traps long-chain phospholipids via size exclusion and hydrophobic interactions. Removing these lipids prevents them from competing for charge in the ESI source, thereby eliminating ion suppression .
Step 3: Chromatographic Separation
Action: Inject 5 µL onto an XBridge BEH C18 column (2.5 μm, 2.1 mm × 100 mm) maintained at 40 °C. Use a gradient mobile phase of 0.1% formic acid in water (A) and methanol (B) at a flow rate of 0.3 mL/min.
Causality: The hydrophobic triisopropyl groups of TRIS-IPPD require a strong organic modifier (methanol) for elution. The 0.1% formic acid provides an abundant proton source, driving the basic amine groups into their [M+H]+ state for optimal detection.
Step 4: Triple Quadrupole Mass Spectrometry (ESI-MRM) & Validation Gate
Action: Operate the mass spectrometer in ESI+ Multiple Reaction Monitoring (MRM) mode. Monitor the precursor ion m/z 235.2 transitioning to its primary product ions (e.g., m/z 193.1 via loss of an isopropyl group).
Self-Validation Checkpoint: The data system must be programmed to calculate SIL-IS recovery and the ratio of TRIS-IPPD to TRIS-IPPD-Q in the procedural blank. If SIL-IS recovery is <70%, or if artifactual oxidation in the blank exceeds 5%, the batch is automatically rejected.
Fig 2. Self-validating LC-MS/MS workflow for TRIS-IPPD trace quantification.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 103249: 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-". PubChem. Available at:[Link]
Liang B., et al. "Solid-Phase Extraction Based on Captiva EMR-Lipid for Determination of 19 Aromatic Amine Antioxidants and Two p-Phenylenediamine Quinones in Human Plasma". Toxics, 2026. Available at:[Link]
Zhang Q., et al. "Accurate and stable detection of p-Phenylenediamine antioxidants and their transformation products in aquatic products using antioxidant protection". Journal of Hazardous Materials, 2024. Available at:[Link]
Cao X., et al. "Nontargeted Screening Unveils Structural Diversity and Environmental Pervasiveness of p-Phenylenediamine Antioxidant-Derived Quinones". Environmental Science & Technology, 2025. Available at:[Link]
United States Patent and Trademark Office. "Preparation of N,N'-dialkylphenylenediamines" (US4140718A). Google Patents.
Comparative
A Senior Application Scientist's Guide to Comparative Cytotoxicity Analysis of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Executive Summary The increasing development of novel chemical compounds for industrial and pharmaceutical applications necessitates rigorous safety and toxicity evaluations.[1][2] This guide provides a comprehensive fra...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The increasing development of novel chemical compounds for industrial and pharmaceutical applications necessitates rigorous safety and toxicity evaluations.[1][2] This guide provides a comprehensive framework for assessing the comparative cytotoxicity of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (CAS No. 65138-72-9), a tri-substituted p-phenylenediamine derivative.[3] Given the limited publicly available toxicological data for this specific compound, this document outlines a robust, multi-assay, multi-cell line approach. This methodology is designed to generate reliable and reproducible data, crucial for preclinical safety assessment and informed decision-making in research and development.[4][5] We will detail the rationale behind experimental design, provide step-by-step protocols for key cytotoxicity assays, and present a model for data analysis and interpretation.
Introduction to the Test Compound and In Vitro Toxicology
1.1 The Compound: 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-, also known as N,N,N'-triisopropyl-p-phenylenediamine, belongs to the aromatic amine class of chemicals.[3] Structurally related p-phenylenediamines, such as N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD), are widely used as antioxidants and antiozonants in the rubber and plastics industry.[6] While these related compounds have known toxicological profiles, including skin sensitization and aquatic toxicity, specific data for the N,N,N'-tris(1-methylethyl) derivative is sparse.[6][7][8] Therefore, a systematic in vitro evaluation is the critical first step in characterizing its potential hazard to human health.
1.2 The Imperative for In Vitro Cytotoxicity Screening
In vitro cytotoxicity assays are foundational to modern toxicology and drug discovery.[1][9] They serve as a rapid, cost-effective, and ethical means to screen compounds for their potential to cause cellular damage or death.[2][5] By exposing cultured human cells to a test chemical, we can gain critical insights into its safety profile long before considering animal studies.[4] This approach aligns with global efforts to reduce, refine, and replace animal testing (the "3Rs") and is a key component of regulatory submissions and safety assessments for new chemical entities.[5][10]
This guide will focus on establishing a dose-dependent toxicity profile by comparing the compound's effects across multiple mammalian cell lines derived from different organs. This comparative approach is essential because cellular responses to a toxicant can be highly dependent on the cell type, its metabolic capabilities, and its tissue of origin.[11][12]
Rationale for Cell Line Selection
To construct a meaningful cytotoxicity profile, it is imperative to test the compound on a panel of cell lines representing key target organs for systemic toxicity. The choice of cell lines is a critical experimental design parameter.
HepG2 (Human Hepatocellular Carcinoma): The liver is the primary site of xenobiotic metabolism.[13] HepG2 cells, while cancerous in origin, retain many metabolic functions of human hepatocytes, including Phase I and Phase II enzyme activity.[14][15] This makes them an invaluable model for assessing whether the parent compound or its metabolites are responsible for any observed toxicity.[12]
A549 (Human Lung Carcinoma): For compounds that may be volatile or encountered as aerosols, the lung is a primary route of exposure. A549 cells, derived from lung adenocarcinoma, provide a relevant model for assessing pulmonary cytotoxicity.[16][17] Studies have shown their utility in evaluating the toxic effects of airborne particles and chemicals.[18]
HEK293 (Human Embryonic Kidney): The kidneys are crucial for filtering and excreting waste products and toxins from the blood.[19] HEK293 cells, derived from human embryonic kidney, are a robust and widely used model for assessing nephrotoxicity.[20][21][22]
By using this panel, we can identify potential organ-specific toxicity and gain a more holistic understanding of the compound's cytotoxic potential.
Experimental Design and Methodologies
A multi-parametric approach, utilizing assays that measure distinct cellular health endpoints, provides a more comprehensive and reliable assessment of cytotoxicity than any single method alone. We will employ three gold-standard assays to interrogate cell viability, membrane integrity, and the mechanism of cell death.
Overall Experimental Workflow
The workflow is designed to ensure reproducibility and logical progression from cell preparation to data interpretation.
Caption: High-level experimental workflow for cytotoxicity assessment.
Protocol: Cell Viability (MTT Assay)
The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into an insoluble purple formazan product.[23] The amount of formazan produced is directly proportional to the number of viable cells.[24]
Protocol Steps:
Cell Seeding: Seed cells (e.g., 1 x 10⁴ cells/well) in a 96-well plate and incubate for 24 hours to allow for attachment.
Compound Exposure: Remove the culture medium and add 100 µL of medium containing various concentrations of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-. Include vehicle-only (e.g., 0.1% DMSO) and medium-only controls. Incubate for the desired exposure period (e.g., 24 or 48 hours).
MTT Addition: Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.
Incubation: Incubate the plate for 4 hours at 37°C in a humidified CO₂ incubator.[25]
Solubilization: Add 100 µL of a solubilization solution (e.g., SDS-HCl) to each well to dissolve the formazan crystals.[25]
Readout: Gently mix and incubate overnight in the incubator. Measure the absorbance at a wavelength of 570 nm using a microplate reader.[24][26]
Protocol: Membrane Integrity (LDH Assay)
The Lactate Dehydrogenase (LDH) assay is a cytotoxicity test that quantifies the integrity of the plasma membrane.[27] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon membrane damage or cell lysis.[28][29] The activity of LDH in the supernatant is measured in a coupled enzymatic reaction, where LDH oxidizes lactate to pyruvate, generating NADH.[28] The NADH then reduces a tetrazolium salt to a colored formazan product, the amount of which is proportional to the number of lysed cells.
Protocol Steps:
Cell Seeding and Exposure: Prepare and treat cells in a 96-well plate as described for the MTT assay (Steps 1 & 2).
Prepare Controls: Set up three key controls:
Vehicle Control: Cells treated with vehicle only (spontaneous LDH release).
Maximum Release Control: Cells treated with a lysis buffer (e.g., 1% Triton X-100) 45 minutes before the assay endpoint.
Background Control: Medium only.
Supernatant Collection: Centrifuge the plate at 250 x g for 10 minutes. Carefully transfer 50 µL of supernatant from each well to a new flat-bottom 96-well plate.
Reaction Mix: Add 50 µL of the LDH reaction mix (containing substrate, cofactor, and dye) to each well.
Incubation: Incubate for up to 30 minutes at room temperature, protected from light.
Stop Reaction: Add 50 µL of stop solution.
Readout: Measure the absorbance at 490 nm using a microplate reader.[28]
Protocol: Apoptosis vs. Necrosis (Annexin V / Propidium Iodide Assay)
This flow cytometry-based assay differentiates between viable, apoptotic, and necrotic cells.
Annexin V: This protein has a high affinity for phosphatidylserine (PS), a phospholipid that translocates from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.[30][31]
Propidium Iodide (PI): A fluorescent DNA-binding dye that is excluded by cells with an intact membrane. It can only enter and stain the DNA of cells that have lost membrane integrity, a characteristic of late apoptotic and necrotic cells.[31][32]
Protocol Steps:
Cell Seeding and Exposure: Culture and treat cells in 6-well plates to generate a sufficient number of cells for flow cytometry.
Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.
Washing: Wash cells twice with cold phosphate-buffered saline (PBS).
Staining: Resuspend the cell pellet in 100 µL of Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide.
Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.
Analysis: Add 400 µL of Annexin V binding buffer to each tube and analyze immediately by flow cytometry.[33]
Following experimental execution, data must be processed to determine the half-maximal inhibitory concentration (IC50), which is the concentration of a compound that reduces the measured endpoint (e.g., cell viability) by 50%. This value is a standard measure of a compound's potency.
Data Calculation:
Normalize Data: For MTT and LDH assays, express the results as a percentage of the control (vehicle-treated) cells.
Dose-Response Curves: Plot the normalized data against the logarithm of the compound concentration.
IC50 Determination: Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value from the dose-response curve.
Table 1: Illustrative Comparative Cytotoxicity Data (IC50 Values in µM)
This table presents a hypothetical data set to demonstrate how results should be structured for clear comparison.
Assay Type
Endpoint Measured
HepG2 (Liver)
A549 (Lung)
HEK293 (Kidney)
MTT
Metabolic Activity
75.3
112.8
95.2
LDH
Membrane Integrity
98.6
150.1
121.4
Annexin V
Apoptosis Induction
82.1
125.5
103.7
Interpretation of Illustrative Data:
In this hypothetical example, the IC50 values from the MTT and Annexin V assays are lower than those from the LDH assay across all cell lines. This suggests that the compound may primarily induce a loss of metabolic function and trigger apoptosis at concentrations lower than those required to cause overt membrane rupture (necrosis). Furthermore, the HepG2 cell line appears to be the most sensitive, which could indicate a role for metabolic activation in the compound's toxicity.
Potential Mechanisms of Cytotoxicity for Aromatic Amines
Aromatic amines can exert toxicity through several mechanisms, often involving metabolic activation by cytochrome P450 enzymes into reactive intermediates.
Caption: Potential metabolic activation and cytotoxicity pathways for aromatic amines.
These reactive metabolites can then cause cellular damage through:
Oxidative Stress: Generation of reactive oxygen species (ROS) that damage lipids, proteins, and DNA.
Covalent Binding: Formation of adducts with cellular macromolecules like DNA and proteins, leading to mutations and loss of protein function.
The results from the multi-parametric assay approach can provide clues to the dominant mechanism. For instance, early induction of apoptosis (via Annexin V) coupled with signs of metabolic decline (via MTT) might point towards mitochondrial dysfunction driven by oxidative stress.
Conclusion
This guide provides a robust, scientifically-grounded framework for the comparative in vitro cytotoxicity assessment of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-. By employing a panel of relevant mammalian cell lines and a suite of assays interrogating different cellular health endpoints, researchers can generate a comprehensive and reliable preliminary toxicity profile. This data is fundamental for hazard identification, mechanism of action studies, and making informed decisions in the chemical development pipeline.
References
MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]
Riss, T. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]
Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). NCBI. Retrieved from [Link]
In Vitro Cytotoxicity Assays. (n.d.). LifeNet Health LifeSciences. Retrieved from [Link]
Video: Cell Death Pathways and Annexin V & PI Labeling studies. (2023). JoVE. Retrieved from [Link]
Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Bio. Retrieved from [Link]
LDH Cytotoxicity Assay (LDH). (n.d.). Sciencell. Retrieved from [Link]
Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. (2010). OECD. Retrieved from [Link]
In Vitro Cytotoxicity Testing. (n.d.). EAG Laboratories. Retrieved from [Link]
Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives. (2022). PMC. Retrieved from [Link]
In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka. Retrieved from [Link]
Making cell lines more physiologically relevant for toxicology testing. (n.d.). Culture Collections. Retrieved from [Link]
Toxicity assessment using HepG2 liver cell lines in Alvetex Scaffold 96 well plate. (n.d.). REPROCELL. Retrieved from [Link]
In Vitro Toxicity Screening of Fifty Complex Mixtures in HepG2 Cells. (2024). PMC. Retrieved from [Link]
The Cytotoxic Effects of Fine Particulate Matter (PM2.5) from Different Sources at the Air–Liquid Interface Exposure on A549 Cells. (2023). PMC. Retrieved from [Link]
HEK293T Cell Line: Unlocking the Potential in Transfection Studies. (n.d.). Cytion. Retrieved from [Link]
Toxicity assessment and DNA repair kinetics in HEK293 cells exposed to environmentally relevant concentrations of Glyphosate (Roundup® Control Max). (2021). PMC. Retrieved from [Link]
HepG2-based Cytotoxicity Assay Service. (n.d.). Creative Biolabs. Retrieved from [Link]
Classification of Hepatotoxicants Using HepG2 Cells: A Proof of Principle Study. (2014). ACS Publications. Retrieved from [Link]
An Overview of HEK-293 Cell Line. (n.d.). Beckman Coulter. Retrieved from [Link]
N-Isopropyl-N'-phenyl-p- phenylenediamine. (2015). Lanxess. Retrieved from [Link]
1,4-Benzenediamine, N1,N1,N4-tris(1-methylethyl)-. (n.d.). PubChem. Retrieved from [Link]
Analytical Cross-Validation of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- via ATR-FTIR Spectroscopy: A Comparative Guide
Introduction Elastomeric components are mission-critical in pharmaceutical packaging (e.g., vial stoppers, syringe plungers) and advanced medical devices. To prevent ozone-induced degradation, p-phenylenediamine (PPD) de...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Elastomeric components are mission-critical in pharmaceutical packaging (e.g., vial stoppers, syringe plungers) and advanced medical devices. To prevent ozone-induced degradation, p-phenylenediamine (PPD) derivatives are routinely compounded into the polymer matrix . However, the industry standard antiozonant, 6PPD (N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine), is currently facing severe regulatory scrutiny due to the acute aquatic toxicity of its primary oxidation byproduct, 6PPD-quinone .
As a Senior Application Scientist, I frequently evaluate sterically hindered alternatives that offer robust protection without the associated toxicity profile. One of the most promising candidates is 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- (commonly referred to as TRIS-IPPD; CAS: 65138-72-9) . This guide provides a rigorous, objective cross-validation of TRIS-IPPD against standard alternatives (6PPD and IPPD) using Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy to map degradation kinetics and structural stability.
Mechanistic Causality: Ozone Scavenging and Spectroscopic Footprints
To understand why ATR-FTIR is the optimal analytical tool for this comparison, we must first examine the causality of ozone degradation. Ozone attacks the olefinic double bonds in diene elastomers, leading to rapid chain scission and macroscopic surface cracking .
PPDs operate by exploiting their exceptionally low ionization potential. When exposed to ozone, the PPD molecule acts as a sacrificial electron donor, transferring a single electron to the ozone molecule . This reaction forms a transient radical cation, which subsequently stabilizes into a nitroxyl radical, effectively scavenging the ozone and halting polymer degradation .
FTIR spectroscopy allows us to track this exact mechanism in real-time. By monitoring the depletion of the secondary amine (N-H stretch) and the emergence of oxidation products (C=N and N-O stretches), we can quantitatively map the antiozonant's efficacy and exhaustion rate.
Why ATR-FTIR? Ozone degradation is strictly a surface phenomenon, typically penetrating only the top 1–5 µm of the elastomer . Traditional transmission FTIR would dilute the degradation signal with the bulk, unaged polymer. ATR-FTIR, utilizing a Diamond or Germanium crystal, provides the exact penetration depth required for high-resolution surface analysis .
To ensure scientific integrity, the following protocol incorporates a self-validating internal standard.
Step-by-Step Methodology:
Compounding: Formulate natural rubber (NR) plaques with equimolar concentrations (typically 2.0 phr) of TRIS-IPPD, 6PPD, and IPPD .
Baseline Acquisition: Obtain unaged ATR-FTIR spectra (4000–600 cm⁻¹, 4 cm⁻¹ resolution, 64 scans) for all samples to establish baseline N-H stretch intensities .
Accelerated Ozone Aging: Place samples in a calibrated environmental chamber at 50 pphm ozone concentration, 40°C, under 20% static strain for 72 hours .
Time-Course Sampling: Extract samples at 12, 24, 48, and 72 hours. Immediately acquire ATR-FTIR spectra to prevent secondary ambient oxidation.
Spectral Deconvolution & Internal Validation: Normalize all spectra against the invariant polymer backbone peak (e.g., C-H bending at 1450 cm⁻¹). This crucial step validates that peak intensity changes are due to chemical oxidation, not variations in crystal contact pressure.
Figure 2: Self-validating ATR-FTIR experimental workflow for antiozonant cross-validation.
The following tables summarize the spectroscopic cross-validation data, comparing TRIS-IPPD against 6PPD and IPPD under identical accelerated aging conditions.
Table 1: Key FTIR Peak Assignments for PPD Oxidation
Functional Group
Wavenumber (cm⁻¹)
TRIS-IPPD
6PPD
IPPD
Secondary Amine (N-H stretch)
~3320
Strong
Strong
Strong
Nitroxyl Radical (N-O stretch)
~1340
Moderate
Strong
Strong
Quinone-Diimine (C=N stretch)
~1620
Weak (Delayed)
Strong (Rapid)
Strong (Rapid)
Aromatic C-C (Internal Standard)
~1450
Invariant
Invariant
Invariant
Table 2: Degradation Kinetics (Time to 50% N-H Depletion at 50 pphm O₃)
Antiozonant
50% N-H Depletion Time
Primary Oxidation Product
Efficacy Rating
TRIS-IPPD
58 Hours
Nitroxyl Radical
Excellent (Sustained)
6PPD
22 Hours
Quinone-Diimine
Moderate (Rapid Exhaustion)
IPPD
18 Hours
Quinone-Diimine
Poor (Highly Volatile)
Discussion: The Steric Advantage of TRIS-IPPD
The FTIR cross-validation reveals a distinct kinetic advantage for TRIS-IPPD. While 6PPD and IPPD show rapid depletion of the N-H band (3320 cm⁻¹) within the first 24 hours, TRIS-IPPD exhibits a highly controlled, sustained depletion curve. This is directly attributable to the steric hindrance provided by the three isopropyl groups surrounding the amine centers .
Furthermore, the emergence of the C=N band (associated with toxic quinone-diimine formation) is significantly delayed and reduced in the TRIS-IPPD samples compared to 6PPD . This confirms that TRIS-IPPD not only provides prolonged ozone protection but also actively mitigates the rapid formation of hazardous quinone byproducts. For researchers developing next-generation, environmentally conscious elastomeric formulations for medical and pharmaceutical applications, TRIS-IPPD represents a spectroscopically validated, superior alternative to legacy antiozonants.
References
National Center for Biotechnology Information (PubChem). "1,4-Benzenediamine, N1,N1,N4-tris(1-methylethyl)- | C15H26N2 | CID 103249". URL:[Link]
Cataldo, F. (ResearchGate / Polymer Degradation and Stability). "A study on the reaction between N-substituted p-phenylenediamines and ozone: Experimental results and theoretical aspects in relation to their antiozonant activity". URL:[Link]
ResearchGate. "New Antiozonants for Rubber Protection Based on Derivatives of a Naturally Occurring Molecule: Camphor". URL:[Link]
Athene Forschung (Universität der Bundeswehr München). "Ozone ageing: experimental methods on pristine and protected natural rubber". URL:[Link]
ACS Omega. "New Approach to the Dispersion of Silica in the Natural Rubber Matrix by Grafting with Biobased Compounds". URL:[Link]
Safety & Regulatory Compliance
Safety
Navigating the Disposal of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-: A Guide for Laboratory Professionals
This document provides a comprehensive, step-by-step guide for the proper disposal of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-, a substituted aromatic amine. In the absence of a specific Safety Data Sheet (SDS) fo...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides a comprehensive, step-by-step guide for the proper disposal of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-, a substituted aromatic amine. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide is constructed based on the known hazards of structurally similar aromatic amines. It is imperative for researchers, scientists, and drug development professionals to adhere to these procedures to ensure personal safety and environmental protection. The procedures outlined herein are grounded in established principles of chemical waste management and are designed to meet rigorous safety standards.
Core Principles of Aromatic Amine Disposal
Aromatic amines as a class of compounds often exhibit significant toxicity. Similar phenylenediamine derivatives are known to be fatal if swallowed, inhaled, or in contact with skin, can cause severe skin burns and eye damage, and may lead to allergic skin reactions.[1][2][3] Furthermore, many are very toxic to aquatic life with long-lasting effects.[2] Therefore, a conservative approach, assuming high toxicity and environmental hazard, must be adopted for the disposal of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-.
The fundamental principle of chemical waste management is segregation.[4][5] Never mix incompatible waste streams. Aromatic amines should be treated as a distinct category of chemical waste.
Hazard Assessment and Personal Protective Equipment (PPE)
Given the hazardous nature of analogous compounds, it is crucial to handle 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- with the utmost care. The following table summarizes the potential hazards, based on data from similar aromatic amines.
Hazard Classification
Description
Potential GHS Pictograms
Acute Toxicity (Oral, Dermal, Inhalation)
Potentially fatal if swallowed, in contact with skin, or if inhaled.[1][2][3]
Potentially very toxic to aquatic life with long-lasting effects.[2]
環境
Mandatory Personal Protective Equipment (PPE):
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).
Eye/Face Protection: Use chemical safety goggles and a face shield.
Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill, chemical-resistant overalls should be worn.
Respiratory Protection: Handle only in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with an organic vapor cartridge is required.
Step-by-Step Disposal Protocol
This protocol outlines the procedure for the safe disposal of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-.
Workflow for Disposal of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-
Caption: Disposal workflow for 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-.
Detailed Steps:
Don Appropriate PPE: Before handling the chemical, ensure you are wearing the mandatory PPE as described in the section above.
Segregate the Waste: Do not mix 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- waste with other chemical waste streams, especially acids, oxidizers, or other reactive chemicals.[4][5] Aromatic amines should be collected in a dedicated waste container.
Use a Designated and Compatible Waste Container:
The container must be made of a material compatible with aromatic amines (e.g., glass or a suitable plastic).
The container must have a secure, tightly fitting lid to prevent leaks and the escape of vapors.
Ensure the container is clean and dry before adding waste.
Label the Waste Container:
Clearly label the container with "Hazardous Waste" and the full chemical name: "1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)-".
Include the approximate concentration and any other components in the waste.
Attach the appropriate hazard pictograms (refer to the table above).
Temporary Storage:
Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated, away from heat sources, and separate from incompatible chemicals.
Arrange for Professional Disposal:
Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.
It is the responsibility of the waste generator to ensure that the disposal is carried out in compliance with all local, state, and federal regulations.
Spill Management
In the event of a spill, the primary objective is to contain the material and prevent it from entering drains or waterways.
Small Spills:
Alert others in the immediate area.
Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill kit for chemicals.
Carefully collect the absorbed material into a designated hazardous waste container.
Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.
Large Spills:
Evacuate the area immediately.
Contact your institution's emergency response team and EHS department.
Prevent entry into the area until it has been declared safe by trained personnel.
Disposal of Empty Containers
Empty containers that previously held 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- must also be treated as hazardous waste unless properly decontaminated.
Decontamination Procedure:
Triple rinse the container with a suitable solvent (e.g., ethanol or acetone) that can dissolve the chemical.[4]
Collect all rinsate as hazardous waste in the designated aromatic amine waste container.
After triple rinsing, deface or remove the original label.
The decontaminated container can then be disposed of according to your institution's guidelines for non-hazardous laboratory glass or plastic.
Conclusion
The proper disposal of 1,4-Benzenediamine, N,N,N'-tris(1-methylethyl)- is a critical aspect of laboratory safety and environmental responsibility. By following this guide, which is based on the known hazards of similar aromatic amines, you can ensure that this chemical waste is managed in a safe and compliant manner. Always consult your institution's specific waste disposal policies and procedures.
References
Chemical Waste Disposal Guidelines. (n.d.). Emory University, Department of Chemistry.
Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society.
Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury.
Disposal of Chemical Waste. (n.d.). University of St Andrews, Safety Office.
Chemical and Hazardous Waste Guide. (2024, October 20). University of Oslo.
SAFETY DATA SHEET - N,N-Dimethyl-1,4-phenylenediamine Dihydrochloride. (2025, June 12). TCI Chemicals.
SAFETY DATA SHEET - Mecarbam. (2025, November 6). Sigma-Aldrich.
SAFETY DATA SHEET - N,N,N'-Trimethylethylenediamine. (2025, November 6). Sigma-Aldrich.
SAFETY DATA SHEET - N,N-Dimethyl-p-phenylenediamine sulfate. (2025, December 19). Fisher Scientific.
E-Waste Recycling Emits Large Quantities of Emerging Aromatic Amines and Organophosphites: A Poorly Recognized Source for Another Two Classes of Synthetic Antioxidants. (2024, November 19).
N-(1,3-ジメチルブチル)-N'-フェニル-1,4-フェニレンジアミン. (2010, February 1). 厚生労働省 (Ministry of Health, Labour and Welfare, Japan).
SAFETY DATA SHEET - N,N,N',N'-tetramethyl-1,4-Benzenediamine. (2009, September 22). Fisher Scientific.
